6,7-Epoxy-latrunculin A

Core Science & Biosynthesis

The Origin and Technical Profile of 6,7-Epoxy-latrunculin A: An In-depth Guide

Authored For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

6,7-Epoxy-latrunculin A is a marine-derived macrolide belonging to the latrunculin family of natural products. First identified in the early 1990s, this compound, alongside its more renowned analogue Latrunculin A, has garnered interest for its potent biological activity. This technical guide provides a comprehensive overview of the origin, isolation, and known characteristics of 6,7-Epoxy-latrunculin A. It is designed to serve as a foundational resource for researchers engaged in natural product chemistry, cell biology, and drug discovery. The document details the natural source of the compound, outlines the general procedures for its extraction, and presents available physicochemical data. Furthermore, it delves into the presumed mechanism of action by drawing parallels with the extensively studied Latrunculin A, focusing on its interaction with the cellular actin cytoskeleton. This guide also includes detailed experimental protocols and visual diagrams to facilitate a deeper understanding of the concepts discussed.

Introduction

The marine environment is a vast reservoir of unique and biologically active secondary metabolites. Among these, compounds derived from sponges have proven to be a particularly rich source of novel chemical scaffolds with potential therapeutic applications. The latrunculins, a class of 14- and 16-membered macrolides characterized by a rare 2-thiazolidinone (B52157) moiety, are a prime example of such marine natural products.[1] Initially isolated from the Red Sea sponge Negombata magnifica (formerly classified as Latrunculia magnifica), these compounds are potent disruptors of actin polymerization.[2][3]

6,7-Epoxy-latrunculin A is a naturally occurring analogue of Latrunculin A, distinguished by the presence of an epoxide ring at the C6-C7 position of the macrolide core. While much of the scientific literature has focused on Latrunculin A, its epoxy derivative is of significant interest due to the potential for altered biological activity and pharmacokinetic properties conferred by the epoxide group. This guide aims to consolidate the available technical information on 6,7-Epoxy-latrunculin A.

Origin and Discovery

Natural Source:

6,7-Epoxy-latrunculin A is a natural product isolated from marine sponges. The primary source of this compound is the Red Sea sponge Negombata magnifica.[2][4] It is typically found to co-occur with Latrunculin A.

Initial Discovery and Isolation:

The first reported isolation and characterization of 6,7-Epoxy-latrunculin A was by Gulavita, Gunasekera, and Pomponi in 1992.[4][5] Their work on a new genus of the family Thorectidae led to the identification of this novel latrunculin analogue alongside Latrunculin A, Fijianolide A, and Euryfuran.

Physicochemical Properties

The structural modification of the epoxide ring in 6,7-Epoxy-latrunculin A results in a change in its molecular formula and weight compared to Latrunculin A.

Property	Value	Reference
Molecular Formula	C₂₂H₃₁NO₆S	[2]
Molecular Weight	437.55 g/mol	[2]
CAS Number	122876-48-6	[6]

Note: Detailed spectroscopic data (¹H-NMR, ¹³C-NMR) from the original 1992 isolation study by Gulavita et al. were not accessible for direct inclusion in this guide.

Experimental Protocols

General Isolation and Purification of Latrunculins from Marine Sponges

The following is a generalized protocol for the extraction and isolation of latrunculins from sponge biomass, based on common practices in marine natural product chemistry. The specific details of the original isolation of 6,7-Epoxy-latrunculin A are documented in the 1992 publication by Gulavita et al.

Protocol:

• Collection and Preservation: Sponge specimens of Negombata magnifica are collected from their marine habitat. To preserve the chemical integrity of the metabolites, the samples are typically frozen at -20°C or immediately extracted with an organic solvent.

• Extraction: The sponge material is homogenized and repeatedly extracted with a mixture of organic solvents, such as dichloromethane/methanol (1:1), to isolate both polar and non-polar compounds.

• Solvent Partitioning: The resulting crude extract is subjected to solvent-solvent partitioning. A common scheme involves partitioning between hexane (B92381), ethyl acetate (B1210297), and water to separate compounds based on their polarity. The latrunculins are typically found in the more polar organic fractions.

• Chromatographic Separation: The bioactive fractions are then subjected to a series of chromatographic techniques for further purification.

  • Silica (B1680970) Gel Chromatography: The extract is first fractionated using silica gel column chromatography with a gradient of solvents (e.g., hexane to ethyl acetate to methanol).

  • High-Performance Liquid Chromatography (HPLC): Fractions containing the compounds of interest are further purified by reversed-phase HPLC (e.g., using a C18 column) with a suitable solvent system (e.g., a gradient of acetonitrile (B52724) in water) to yield pure 6,7-Epoxy-latrunculin A.

• Structure Elucidation: The structure of the purified compound is determined using a combination of spectroscopic methods, including ¹H-NMR, ¹³C-NMR, and mass spectrometry (MS), and by comparison with known compounds.

Figure 1. Generalized workflow for the isolation of 6,7-Epoxy-latrunculin A.

Biosynthesis

The biosynthesis of latrunculins is thought to involve a mixed polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) pathway. The macrolide backbone is assembled by a PKS, while the thiazolidinone ring is derived from the amino acid cysteine via an NRPS module. The specific enzymatic machinery responsible for the epoxidation at the C6-C7 position to form 6,7-Epoxy-latrunculin A has not yet been elucidated. It is likely that a cytochrome P450 monooxygenase or a similar epoxidase acts on a Latrunculin A precursor.

Figure 2. Proposed biosynthetic pathway for 6,7-Epoxy-latrunculin A.

Mechanism of Action and Signaling Pathways

While specific studies on the mechanism of action of 6,7-Epoxy-latrunculin A are limited, it is widely presumed to function in a manner analogous to Latrunculin A. Latrunculins are potent inhibitors of actin polymerization.[1] They bind to monomeric globular actin (G-actin) in a 1:1 stoichiometry, thereby sequestering it and preventing its incorporation into filamentous actin (F-actin).[3] This disruption of the actin cytoskeleton has profound effects on numerous cellular processes that are dependent on dynamic actin filaments.

Key Cellular Processes Affected:

• Cell Motility and Migration: The dynamic assembly and disassembly of the actin cytoskeleton are fundamental to cell movement. By inhibiting actin polymerization, latrunculins block the formation of lamellipodia and filopodia, which are essential for cell migration.

• Cell Division (Cytokinesis): The contractile ring, which is responsible for the physical separation of daughter cells during cytokinesis, is composed of actin and myosin filaments. Disruption of actin dynamics by latrunculins can lead to failed cytokinesis.

• Endocytosis and Phagocytosis: The internalization of extracellular material is an active process that relies on the remodeling of the actin cytoskeleton at the plasma membrane. Latrunculins have been shown to inhibit these processes.

• Maintenance of Cell Shape and Polarity: The actin cytoskeleton provides structural support to the cell and is crucial for establishing and maintaining cell polarity.

Signaling Pathway Interactions:

The effects of latrunculins on the actin cytoskeleton can indirectly influence various signaling pathways. For instance, the organization of the actin cytoskeleton is intricately linked to the activity of Rho family GTPases (e.g., Rho, Rac, and Cdc42), which are master regulators of cytoskeletal dynamics. By disrupting the downstream effector (actin), latrunculins can uncouple Rho GTPase signaling from its ultimate cellular output.

Figure 3. Mechanism of action of 6,7-Epoxy-latrunculin A on actin dynamics.

Conclusion and Future Directions

6,7-Epoxy-latrunculin A is a fascinating marine natural product with significant potential as a pharmacological tool and a lead compound for drug development. Its origin from the Red Sea sponge Negombata magnifica underscores the importance of marine biodiversity in discovering novel bioactive molecules. While its mechanism of action is believed to mirror that of Latrunculin A, further research is warranted to explore any unique biological activities or signaling pathway modulation conferred by the 6,7-epoxide moiety. A detailed comparative study of the actin-binding kinetics and cellular effects of 6,7-Epoxy-latrunculin A versus Latrunculin A would be highly valuable. Furthermore, elucidation of the specific biosynthetic enzymes involved in the epoxidation step could open avenues for the bio-engineering of novel latrunculin analogues. The total synthesis of 6,7-Epoxy-latrunculin A would also provide a renewable source for further biological investigation and confirm its absolute stereochemistry. This in-depth guide provides a solid foundation for researchers to build upon as they continue to explore the chemical and biological intricacies of this potent marine macrolide.

References

• 1. Latrunculin - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 4. Natural Products from Tongan Marine Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. 6,7-Epoxy-latrunculin A (6,7-Epoxy-LAT-A) | 激动蛋白聚合抑制剂 | MCE [medchemexpress.cn]

The Discovery of Latrunculin Compounds in Sponges: A Technical Guide to a Potent Cytoskeletal Inhibitor

Abstract

The latrunculins, a class of marine macrolides, have emerged as indispensable tools in cell biology and potential leads in drug discovery. Originally isolated from the Red Sea sponge Latrunculia magnifica, these compounds exhibit potent and specific inhibitory effects on actin polymerization, a fundamental process in eukaryotic cells. This technical guide provides an in-depth overview of the discovery of latrunculins, their mechanism of action, and the experimental protocols used to characterize their activity. Quantitative data on their biological effects are summarized, and key signaling pathways influenced by these compounds are illustrated. This document is intended for researchers, scientists, and drug development professionals interested in the application of latrunculins as research tools and their potential as therapeutic agents.

Introduction: An Unlikely Source of a Powerful Tool

The story of latrunculin begins not in a laboratory, but in the vibrant coral reefs of the Red Sea. Researchers observed that the brightly colored sponge, Latrunculia magnifica (now also classified as Negombata magnifica), was conspicuously avoided by fish, suggesting the production of a potent toxin.[1] This ecological observation led to the isolation of the active compounds, named latrunculins, in the late 1970s and early 1980s by researchers including Yoel Kashman.[2]

Subsequent studies revealed that these compounds, primarily Latrunculin A and Latrunculin B, possess a unique ability to disrupt the actin cytoskeleton, a critical component of eukaryotic cells responsible for cell shape, motility, and division.[3][4] This property has made latrunculins invaluable for studying the dynamics of the actin cytoskeleton and its role in a myriad of cellular processes.

This guide will delve into the technical aspects of the discovery and characterization of latrunculin compounds, providing a resource for researchers utilizing these powerful marine-derived molecules.

Chemical Properties and Variants

Latrunculins are macrolides characterized by a 14- or 16-membered lactone ring fused to a tetrahydropyran (B127337) ring, with a distinctive 2-thiazolidinone (B52157) moiety.[3] The two most studied variants, Latrunculin A and Latrunculin B, differ in the size of their macrolide ring.[3]

Compound	Molecular Formula	Molecular Weight ( g/mol )
Latrunculin A	C₂₂H₃₁NO₅S	421.55
Latrunculin B	C₂₀H₂₉NO₅S	395.51

Table 1: Physicochemical properties of Latrunculin A and B.

Interestingly, the geographical distribution of these two primary forms in the Red Sea appears to be distinct, with Latrunculin A being more prevalent in sponges from the Gulf of Suez and Latrunculin B more common in those from the Gulf of Aqaba.[1]

Mechanism of Action: A Potent Inhibitor of Actin Polymerization

The biological activity of latrunculins stems from their direct interaction with monomeric globular actin (G-actin).[3][4] They form a 1:1 stoichiometric complex with G-actin, sequestering it and preventing its incorporation into filamentous actin (F-actin).[3][4] This disruption of the G-actin to F-actin equilibrium leads to the rapid disassembly of existing actin filaments.[4]

The binding site for latrunculin on G-actin is located near the nucleotide-binding cleft, a critical region for actin polymerization.[3] The high affinity of this interaction is reflected in the low dissociation constants (Kd) observed for Latrunculin A with different forms of actin.

Actin Form	Dissociation Constant (Kd) for Latrunculin A
ATP-actin	0.1 µM
ADP-Pi-actin	0.4 µM
ADP-actin	4.7 µM

Table 2: Dissociation constants of Latrunculin A for different actin monomers.[5]

The potent and specific nature of this interaction, with a narrow effective concentration range, distinguishes latrunculins from other actin-disrupting agents like the cytochalasins.[3]

Biological Effects and Therapeutic Potential

The disruption of the actin cytoskeleton by latrunculins has profound effects on cellular processes, making them valuable research tools and potential therapeutic agents.

In Vitro and In Vivo Activity

Latrunculins exhibit potent cytotoxic and anti-proliferative effects against a range of cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values for Latrunculin A and B highlight their potential as anticancer agents.

Cell Line	Compound	IC₅₀
HCT116 (Colon Cancer)	Latrunculin B	7.1 µM
MDA-MB-435 (Melanoma)	Latrunculin B	4.8 µM
HeLa (Cervical Cancer)	Latrunculin B	1.4 µM
Rhabdomyosarcoma (RMS) cells	Latrunculin A	80-220 nM

Table 3: IC₅₀ values of latrunculins in various cancer cell lines.[6][7][8]

Structure-Activity Relationship

Studies on various natural and synthetic analogues of latrunculin have provided insights into their structure-activity relationship (SAR). The integrity of the thiazolidinone and tetrahydropyran rings is crucial for activity. Modifications to the macrolide ring can modulate the potency of the compounds.

Therapeutic Applications

The ability of latrunculins to inhibit cell migration and invasion, processes heavily reliant on a dynamic actin cytoskeleton, has made them attractive candidates for anti-metastatic drug development.[4] Furthermore, their effects on cellular contractility have led to investigations into their potential as antiglaucoma medications.[9]

Experimental Protocols

This section details the methodologies for the isolation, characterization, and biological evaluation of latrunculin compounds.

Isolation and Purification of Latrunculins from Sponges

A general protocol for the extraction and purification of latrunculins from Latrunculia magnifica is as follows:

• Extraction: The sponge tissue is typically lyophilized and then extracted with an organic solvent mixture, such as chloroform/methanol.

• Solvent Partitioning: The crude extract is subjected to solvent-solvent partitioning to separate compounds based on their polarity.

• Chromatography: The latrunculin-containing fraction is further purified using a series of chromatographic techniques, including silica (B1680970) gel chromatography and high-performance liquid chromatography (HPLC).

• Crystallization: The purified latrunculin is often crystallized to obtain a highly pure compound for characterization and biological assays.

Caption: Workflow for the isolation and purification of latrunculins.

Structural Characterization

The structures of latrunculin compounds are elucidated using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine the carbon-hydrogen framework of the molecule. A published ¹H-NMR spectrum of Latrunculin A in CDCl₃ provides a reference for its identification.[10]

• Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the exact molecular weight and elemental composition of the compounds.[11]

In Vitro Actin Polymerization Assay

The inhibitory effect of latrunculins on actin polymerization is quantified using a pyrene-labeled actin assay.

• Preparation: Pyrene-labeled G-actin is prepared. The fluorescence of pyrene (B120774) is significantly enhanced upon its incorporation into F-actin.

• Assay Setup: A solution of pyrene-labeled G-actin is prepared in a polymerization-inducing buffer.

• Measurement: The fluorescence intensity is monitored over time in the presence and absence of the latrunculin compound. A decrease in the rate and extent of fluorescence increase indicates inhibition of actin polymerization.

• Data Analysis: The initial rate of polymerization is calculated from the slope of the fluorescence curve.

Caption: Workflow for the pyrene-actin polymerization assay.

Cell-Based Assays

The effects of latrunculins on the cellular actin cytoskeleton are visualized using immunofluorescence microscopy.

• Cell Culture and Treatment: Adherent cells are cultured on coverslips and treated with latrunculin at various concentrations and for different durations.

• Fixation and Permeabilization: Cells are fixed with paraformaldehyde and permeabilized with a detergent like Triton X-100.

• Staining: The F-actin is stained with a fluorescently labeled phalloidin, and the nucleus is counterstained with DAPI.

• Imaging: The stained cells are visualized using a fluorescence microscope to observe changes in the actin cytoskeleton architecture.

Latrunculin as a Tool to Probe Signaling Pathways

The specific disruption of the actin cytoskeleton by latrunculins makes them powerful tools for dissecting the role of actin dynamics in various signaling pathways.

Rho GTPase Signaling

Rho GTPases are key regulators of the actin cytoskeleton and are central to processes like cell migration and adhesion. Latrunculin treatment has been instrumental in demonstrating that some upstream signaling events, such as the activation of Ras and the production of PIP3, can occur independently of actin polymerization and cell morphology changes.[1] This has allowed researchers to uncouple the signaling components of cell polarity from the physical changes in cell shape.

Caption: Latrunculin's role in dissecting Rho GTPase signaling.

Ras/ERK Pathway

Recent studies have also implicated the actin cytoskeleton in the regulation of the Ras/ERK signaling pathway. Disruption of F-actin by Latrunculin A has been shown to reduce ERK1/2 phosphorylation, suggesting that an intact actin cytoskeleton is necessary for efficient signal transduction through this pathway.[8]

Conclusion

The discovery of latrunculin compounds from the sponge Latrunculia magnifica is a testament to the value of natural product research. From an ecological curiosity to an indispensable tool in cell biology, latrunculins have significantly advanced our understanding of the actin cytoskeleton. Their potent and specific mechanism of action, coupled with their utility in dissecting complex signaling pathways, ensures their continued importance in basic research. Furthermore, the anti-proliferative and anti-migratory properties of latrunculins highlight their potential for development as novel therapeutic agents, particularly in the fields of oncology and ophthalmology. This technical guide provides a comprehensive resource for researchers seeking to harness the power of these remarkable marine-derived compounds.

References

• 1. Rho GTPase: A molecular compass for directional cell migration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Actin Staining Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Latrunculin - Wikipedia [en.wikipedia.org]
• 4. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Latrunculin B, actin polymerization inhibitor (CAS 76343-94-7) | Abcam [abcam.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells | PLOS One [journals.plos.org]
• 9. mullinslab.ucsf.edu [mullinslab.ucsf.edu]
• 10. researchgate.net [researchgate.net]
• 11. Semisynthetic Latrunculin Derivatives as Inhibitors of Metastatic Breast Cancer: Biological Evaluations, Preliminary Structure-Activity Relationship, and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 6,7-Epoxy-latrunculin A: Structure, Properties, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

6,7-Epoxy-latrunculin A is a naturally occurring macrolide and a potent inhibitor of actin polymerization. Isolated from the Red Sea sponge Negombata magnifica, this compound serves as a valuable tool in cell biology and cancer research for dissecting the roles of the actin cytoskeleton in various cellular processes. This technical guide provides a comprehensive overview of the chemical structure, physicochemical and biological properties, and detailed experimental protocols related to 6,7-Epoxy-latrunculin A.

Chemical Structure and Properties

6,7-Epoxy-latrunculin A is a derivative of Latrunculin A, distinguished by an epoxide group at the C6-C7 position of the macrolide ring. This structural modification influences its biological activity and physical properties.

Chemical Structure:

Figure 1. 2D Chemical Structure of 6,7-Epoxy-latrunculin A.

Physicochemical Properties:

A summary of the key physicochemical properties of 6,7-Epoxy-latrunculin A is presented in Table 1. Due to limited availability of specific experimental data for the epoxy variant, some properties are inferred from its close analog, Latrunculin A.

Property	Value	Reference
Molecular Formula	C₂₂H₃₁NO₆S	[1]
Molecular Weight	437.55 g/mol	[1]
CAS Number	122876-48-6	[1]
Appearance	Waxy solid (inferred from Latrunculin A)
Solubility	Soluble in DMSO and ethanol (B145695) (inferred from Latrunculin A)
Melting Point	Not reported
Boiling Point	Not reported
Stability	Store at -20°C for long-term stability (inferred from Latrunculin A)

Table 1. Physicochemical properties of 6,7-Epoxy-latrunculin A.

Biological and Pharmacological Properties

The primary biological activity of 6,7-Epoxy-latrunculin A is the inhibition of actin polymerization.[1][2][3] Like other latrunculins, it binds to monomeric globular actin (G-actin) in a 1:1 stoichiometric ratio, thereby preventing its assembly into filamentous actin (F-actin).[4] This disruption of the actin cytoskeleton has profound effects on numerous cellular processes.

Mechanism of Action:

The mechanism of actin polymerization inhibition by latrunculins involves the sequestration of G-actin monomers. This prevents their addition to the growing ends of actin filaments, leading to a net depolymerization of the existing F-actin network.

Diagram 1. Mechanism of actin polymerization inhibition.

Downstream Cellular Effects:

The disruption of the actin cytoskeleton by 6,7-Epoxy-latrunculin A affects a multitude of cellular functions, including:

• Cell Morphology and Motility: Induces changes in cell shape and inhibits cell migration.

• Cell Division: Can interfere with cytokinesis.

• Intracellular Trafficking: Affects vesicle transport and organelle positioning.

Given that the actin cytoskeleton is a key regulator of Rho GTPase signaling, inhibition of actin polymerization by 6,7-Epoxy-latrunculin A is expected to modulate these pathways, which are critical for cell polarity, adhesion, and migration.[3][5][6]

Experimental Protocols

Isolation of 6,7-Epoxy-latrunculin A from Negombata magnifica

The following is a generalized protocol based on the isolation of latrunculins from marine sponges.[2][7]

Diagram 2. Isolation workflow for 6,7-Epoxy-latrunculin A.

Methodology:

• Extraction: The freeze-dried and crushed sponge material is extracted exhaustively with methanol.

• Solvent Partitioning: The crude methanol extract is subjected to solvent-solvent partitioning to separate compounds based on polarity.

• Chromatography: The resulting fractions are further purified using a combination of chromatographic techniques, including vacuum liquid chromatography on silica (B1680970) gel, size-exclusion chromatography on Sephadex LH-20, and finally, reverse-phase high-performance liquid chromatography (HPLC) to yield the pure compound.

In Vitro Actin Polymerization Inhibition Assay

This protocol is adapted from methods used for Latrunculin A and can be used to quantify the inhibitory effect of 6,7-Epoxy-latrunculin A on actin polymerization.[4]

Materials:

• Pyrene-labeled G-actin

• Unlabeled G-actin

• Polymerization buffer (e.g., 10 mM Tris-HCl, pH 7.5, 50 mM KCl, 2 mM MgCl₂, 1 mM ATP)

• 6,7-Epoxy-latrunculin A stock solution (in DMSO)

• Fluorometer

Procedure:

• Prepare a solution of G-actin containing a small percentage (e.g., 5-10%) of pyrene-labeled G-actin in G-buffer.

• Incubate the G-actin solution with various concentrations of 6,7-Epoxy-latrunculin A or vehicle control (DMSO) for a short period at room temperature.

• Initiate polymerization by adding polymerization buffer.

• Monitor the increase in pyrene (B120774) fluorescence over time using a fluorometer (Excitation: ~365 nm, Emission: ~407 nm). The fluorescence increases as pyrene-labeled G-actin incorporates into F-actin.

• Plot fluorescence intensity versus time to determine the rate of polymerization and the extent of inhibition.

Diagram 3. Actin polymerization inhibition assay workflow.

Signaling Pathway Analysis: Rho GTPases

The dynamic regulation of the actin cytoskeleton is intricately linked to the activity of Rho family GTPases (e.g., RhoA, Rac1, Cdc42). Disruption of actin polymerization by 6,7-Epoxy-latrunculin A can be used as a tool to investigate the feedback mechanisms between the actin cytoskeleton and these signaling pathways.

Diagram 4. Signaling relationship with Rho GTPases.

Experimental Approach:

To study the effect on Rho GTPase signaling, cells can be treated with 6,7-Epoxy-latrunculin A, and the activation state of specific Rho GTPases can be assessed using pull-down assays followed by Western blotting.

Conclusion

6,7-Epoxy-latrunculin A is a powerful molecular probe for studying the dynamics and functions of the actin cytoskeleton. Its ability to potently inhibit actin polymerization provides a means to investigate a wide array of cellular processes that are dependent on actin dynamics. Further research is warranted to fully elucidate the specific differences in activity and properties conferred by the 6,7-epoxy modification compared to other latrunculins and to explore its full therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Different Rho GTPase–dependent signaling pathways initiate sequential steps in the consolidation of long-term potentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Small GTPase RhoA Regulates the Contraction of Smooth Muscle Tissues by Catalyzing the Assembly of Cytoskeletal Signaling Complexes at Membrane Adhesion Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rho GTPases have diverse effects on the organization of the actin filament system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation of Latrunculin A, 6,7-Epoxylatrunculin A, Fijianolide A, and Euryfuran from a new genus of the family Thorectidae | fau.isle.flvc.org [fau.isle.flvc.org]

The Core Mechanism of 6,7-Epoxy-latrunculin A: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

6,7-Epoxy-latrunculin A, a natural macrolide isolated from the Red Sea sponge Negombata magnifica, is a potent disruptor of the actin cytoskeleton.[1][2] Like other members of the latrunculin family, its primary mechanism of action involves the inhibition of actin polymerization. This technical guide provides a detailed overview of the molecular interactions and cellular consequences of 6,7-Epoxy-latrunculin A and its close analog, Latrunculin A, which serves as the archetypal compound for this class of inhibitors. This document summarizes key quantitative data, outlines relevant experimental protocols, and provides visual representations of the underlying biological processes to support further research and drug development efforts.

Introduction

The actin cytoskeleton is a dynamic and essential component of eukaryotic cells, playing a pivotal role in a myriad of cellular processes including cell motility, division, and maintenance of cell shape.[3] The dynamic nature of the actin network is driven by the continuous polymerization of globular actin (G-actin) monomers into filamentous actin (F-actin) and the subsequent depolymerization of these filaments. The latrunculin family of marine-derived toxins represents a powerful class of biochemical tools for studying and therapeutically targeting actin dynamics.[3] 6,7-Epoxy-latrunculin A has been identified as an inhibitor of actin polymerization based on its morphological effects on cells.[1][2] While specific quantitative data for this analog is limited, its mechanism is understood to be analogous to that of the well-characterized Latrunculin A.

Mechanism of Action: Sequestration of G-Actin Monomers

The central mechanism of action for latrunculins is their ability to bind to G-actin monomers in a 1:1 stoichiometric ratio, thereby preventing their incorporation into growing actin filaments.[3] This sequestration of the available G-actin pool shifts the equilibrium of actin dynamics towards depolymerization, leading to a net disassembly of existing F-actin structures.

Latrunculin A has been shown to bind to actin monomers with varying affinities depending on the nucleotide bound to the actin (ATP, ADP-Pi, or ADP).[4][5][6] This interaction occurs near the nucleotide-binding cleft of the actin monomer.

Quantitative Data: Latrunculin A Binding Affinities

The following table summarizes the dissociation constants (Kd) for Latrunculin A binding to different forms of G-actin, as determined by in vitro assays.

Actin Monomer Species	Dissociation Constant (Kd)	Reference
ATP-actin	0.1 µM	[4][5][6]
ADP-Pi-actin	0.4 µM	[4][5][6]
ADP-actin	4.7 µM	[4][5][6]
G-actin (unspecified nucleotide)	0.19 µM	[4]

Note: Specific binding affinity data for 6,7-Epoxy-latrunculin A is not currently available in the public domain. The data for Latrunculin A is provided as a reference.

Cellular Effects

The disruption of actin polymerization by latrunculins, including 6,7-Epoxy-latrunculin A, leads to a cascade of cellular effects, including:

• Disruption of the Actin Cytoskeleton: Profound and rapid changes in the organization of the actin cytoskeleton are observed, leading to the loss of stress fibers and other F-actin structures.

• Changes in Cell Morphology: Cells treated with latrunculins typically lose their defined shape and become rounded.[7]

• Inhibition of Cell Motility: Processes that rely on dynamic actin rearrangements, such as cell migration and invasion, are potently inhibited.[4]

• Inhibition of Cytokinesis: Cell division is often arrested due to the critical role of the actin-based contractile ring in cytokinesis.[7]

Quantitative Data: Cellular Potency of Latrunculin A

The following table presents IC50 values for Latrunculin A in various cell-based assays.

Cell Line	Assay	IC50 Value	Reference
Human Breast Carcinoma (T47D)	Inhibition of Hypoxia-Induced HIF-1 Activation	6.7 µM	[4]
HeLa Cells	Growth Inhibition	1.4 µM (for Latrunculin B)	[8]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of actin polymerization inhibitors like 6,7-Epoxy-latrunculin A.

In Vitro Actin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of purified G-actin. A common method involves monitoring the increase in fluorescence of pyrene-labeled G-actin, which fluoresces more brightly when it is incorporated into F-actin.

Materials:

• Monomeric pyrene-labeled G-actin

• G-buffer (e.g., 2 mM Tris-HCl, pH 8.0, 0.2 mM ATP, 0.5 mM DTT, 0.1 mM CaCl2)

• Polymerization buffer (e.g., 10X KMEI: 500 mM KCl, 10 mM MgCl2, 10 mM EGTA, 100 mM Imidazole-HCl, pH 7.0)

• 6,7-Epoxy-latrunculin A (or other test compound) dissolved in a suitable solvent (e.g., DMSO)

• Fluorometer

Protocol:

• Prepare a solution of G-actin in G-buffer on ice.

• Add the test compound at various concentrations (and a vehicle control) to the G-actin solution and incubate for a short period on ice to allow for binding.

• Initiate polymerization by adding the polymerization buffer.

• Immediately place the samples in a pre-warmed fluorometer and monitor the increase in fluorescence over time at an excitation wavelength of ~365 nm and an emission wavelength of ~407 nm.

• The rate of polymerization can be determined from the slope of the fluorescence curve.

Cellular Morphology and Cytoskeleton Staining

This method visualizes the effects of the compound on the actin cytoskeleton and overall cell morphology in cultured cells.

Materials:

• Cultured cells (e.g., HeLa, fibroblasts) grown on coverslips

• 6,7-Epoxy-latrunculin A

• Phalloidin (B8060827) conjugated to a fluorescent dye (e.g., Alexa Fluor 488 Phalloidin)

• Paraformaldehyde (PFA) for fixation

• Triton X-100 for permeabilization

• DAPI for nuclear counterstaining

• Fluorescence microscope

Protocol:

• Treat cultured cells with the desired concentrations of 6,7-Epoxy-latrunculin A for a specified time.

• Wash the cells with phosphate-buffered saline (PBS).

• Fix the cells with 4% PFA in PBS for 10-15 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Wash the cells with PBS.

• Stain the F-actin by incubating the cells with fluorescently labeled phalloidin in PBS for 20-30 minutes.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides and visualize using a fluorescence microscope.

Cell Viability/Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess the effect of the compound on cell viability.

Materials:

• Cultured cells in a 96-well plate

• 6,7-Epoxy-latrunculin A

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of HCl and isopropanol)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of 6,7-Epoxy-latrunculin A for the desired duration (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Signaling Pathways and Visualizations

The primary mechanism of latrunculins is a direct interaction with actin. However, the downstream consequences of actin cytoskeleton disruption can impact numerous signaling pathways.

Core Mechanism of Actin Polymerization Inhibition

The following diagram illustrates the fundamental mechanism by which 6,7-Epoxy-latrunculin A inhibits actin polymerization.

Caption: Mechanism of 6,7-Epoxy-latrunculin A action.

Experimental Workflow for Assessing Cellular Effects

The following diagram outlines a typical experimental workflow for characterizing the cellular effects of an actin-targeting compound.

Caption: Workflow for cellular effect analysis.

Conclusion

6,7-Epoxy-latrunculin A is a valuable tool for studying the intricate roles of the actin cytoskeleton. Its mechanism of action, centered on the sequestration of G-actin monomers, provides a potent and specific means to disrupt actin polymerization. While further research is needed to quantify the specific binding affinities and cellular potencies of this particular analog, the extensive knowledge of Latrunculin A provides a strong framework for its application in cell biology and drug discovery. The experimental protocols and conceptual diagrams presented in this guide offer a comprehensive resource for researchers seeking to utilize 6,7-Epoxy-latrunculin A and other latrunculins in their investigations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Effect of latrunculin-A on morphology and actin-associated adhesions of cultured human trabecular meshwork cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Latrunculins--novel marine macrolides that disrupt microfilament organization and affect cell growth: I. Comparison with cytochalasin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]

6,7-Epoxy-latrunculin A: A Technical Guide to its Inhibition of Actin Polymerization

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

6,7-Epoxy-latrunculin A is a marine macrolide identified as a potent inhibitor of actin polymerization.[1][2] While specific biochemical and kinetic data for this analog are not extensively available, its mechanism of action is understood to closely mirror that of its well-studied parent compound, latrunculin A. This guide provides a detailed overview of the core mechanism of actin polymerization inhibition by latrunculins, leveraging the comprehensive data available for latrunculin A as a surrogate model. The document outlines the molecular interactions, presents quantitative data in structured tables, details relevant experimental protocols, and provides visualizations of the key pathways and experimental workflows.

Core Mechanism of Action: Sequestration of Monomeric Actin

The primary mechanism by which latrunculins inhibit actin polymerization is through the sequestration of globular actin (G-actin) monomers.[3] 6,7-Epoxy-latrunculin A, like latrunculin A, is believed to form a 1:1 stoichiometric complex with G-actin.[3][4] This binding event effectively removes actin monomers from the pool available for nucleation and elongation of filamentous actin (F-actin), thereby shifting the equilibrium towards depolymerization.

The binding site for latrunculin A has been identified through X-ray crystallography to be in a cleft between subdomains II and IV of the actin monomer, in close proximity to the nucleotide-binding cleft.[5] This interaction induces a conformational change in the actin monomer, rendering it incompatible with incorporation into a growing actin filament.[5] The thiazolidinone ring of the latrunculin molecule fits into a hydrophobic pocket on the actin surface, further stabilizing the complex.

Quantitative Data on Latrunculin A-Actin Interaction

Due to the limited availability of specific quantitative data for 6,7-Epoxy-latrunculin A, the following tables summarize the key binding affinities and inhibitory concentrations determined for latrunculin A. These values provide a strong indication of the expected potency of its epoxy derivative.

Table 1: Equilibrium Dissociation Constants (Kd) of Latrunculin A for G-Actin

Actin Monomer State	Dissociation Constant (Kd)	Reference
ATP-G-actin	0.1 µM	[6][7][8][9]
ADP-Pi-G-actin	0.4 µM	[6][7][8][9]
ADP-G-actin	4.7 µM	[6][7][8][9]
G-actin (unspecified nucleotide state)	~0.2 µM	[3]

Table 2: IC50 Values of Latrunculin A in Cellular Assays

Cell Line	Assay	IC50	Reference
Human Breast Carcinoma (T47D)	Inhibition of hypoxia-induced HIF-1 activation	6.7 µM	[7]
A549, H522-T1, HT-29, U-937, MDA-MB-43	Inhibition of cell growth	95-166 nM	[10]

Signaling Pathway and Molecular Interactions

The interaction of 6,7-Epoxy-latrunculin A with G-actin directly impacts the dynamic equilibrium of the actin cytoskeleton, a central regulator of numerous cellular processes. The sequestration of actin monomers disrupts the formation and maintenance of actin filaments, which are crucial for cell motility, division, and morphology.

Caption: Mechanism of actin polymerization inhibition.

Key Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the inhibition of actin polymerization by compounds like 6,7-Epoxy-latrunculin A.

Pyrene-Actin Polymerization Assay

This assay is a widely used method to monitor the kinetics of actin polymerization in real-time. It utilizes actin labeled with pyrene, a fluorescent probe whose fluorescence intensity increases significantly upon incorporation into a polymer.

Experimental Workflow:

Caption: Workflow for the pyrene-actin polymerization assay.

Detailed Protocol:

• Preparation of Reagents:

  • G-actin Buffer (Buffer G): 2 mM Tris-HCl (pH 8.0), 0.2 mM ATP, 0.1 mM CaCl₂, 0.5 mM DTT.

  • 10x Polymerization Buffer (Buffer KMEI): 500 mM KCl, 10 mM MgCl₂, 10 mM EGTA, 100 mM Imidazole-HCl (pH 7.0).

  • Actin Stock Solution: Prepare a stock solution of unlabeled G-actin and pyrene-labeled G-actin in Buffer G. A typical final concentration for the assay is 2-5 µM actin, with 5-10% being pyrene-labeled.

  • 6,7-Epoxy-latrunculin A Stock Solution: Dissolve 6,7-Epoxy-latrunculin A in a suitable solvent (e.g., DMSO) to create a concentrated stock solution.

• Assay Procedure:

  • In a fluorometer cuvette, mix the G-actin/pyrene-G-actin solution with either 6,7-Epoxy-latrunculin A at various concentrations or the vehicle control (DMSO).

  • Incubate the mixture for a short period (e.g., 2 minutes) at room temperature to allow for binding.

  • Initiate actin polymerization by adding 1/10th volume of 10x Polymerization Buffer.

  • Immediately begin monitoring the change in fluorescence intensity over time using a fluorometer. Recommended wavelengths are approximately 365 nm for excitation and 407 nm for emission.[11]

  • Record data until the fluorescence signal reaches a plateau, indicating the completion of polymerization.

• Data Analysis:

  • Plot fluorescence intensity as a function of time.

  • The initial rate of polymerization can be determined from the slope of the linear portion of the curve.

  • The extent of inhibition is calculated by comparing the rates of polymerization in the presence and absence of 6,7-Epoxy-latrunculin A.

Actin Co-sedimentation Assay

This assay is used to determine the binding of a protein or small molecule to F-actin. By centrifuging a solution containing F-actin and the molecule of interest at high speed, F-actin and any bound molecules will pellet, while unbound molecules will remain in the supernatant.

Experimental Workflow:

Caption: Workflow for the actin co-sedimentation assay.

Detailed Protocol:

• Preparation of F-actin:

  • Polymerize a solution of G-actin (e.g., 10 µM) by adding 1/10th volume of 10x Polymerization Buffer and incubating at room temperature for at least 1 hour.

• Binding Reaction:

  • In separate tubes, incubate the pre-formed F-actin with various concentrations of 6,7-Epoxy-latrunculin A or a vehicle control.

  • Allow the binding reaction to proceed at room temperature for a defined period (e.g., 30 minutes).

• Centrifugation:

  • Centrifuge the samples at high speed (e.g., 100,000 x g) for a sufficient time to pellet the F-actin (e.g., 30-60 minutes) at a controlled temperature (e.g., 25°C).[12][13][14][15]

• Sample Analysis:

  • Carefully separate the supernatant from the pellet.

  • Resuspend the pellet in a volume of sample buffer equal to the supernatant volume.

  • Analyze equal volumes of the supernatant and resuspended pellet fractions by SDS-PAGE.

  • Stain the gel (e.g., with Coomassie Brilliant Blue) and quantify the amount of actin in each fraction. A decrease in actin in the supernatant and a corresponding increase in the pellet in the presence of the compound can indicate binding, although this assay is more typically used for protein-F-actin interactions. For small molecules that sequester G-actin, an increase of actin in the supernatant would be expected.

Conclusion

6,7-Epoxy-latrunculin A is a valuable tool for studying the dynamics of the actin cytoskeleton. Its mechanism of action, inferred from the extensive research on latrunculin A, involves the direct binding and sequestration of G-actin monomers, thereby potently inhibiting actin polymerization. The experimental protocols detailed in this guide provide a framework for the quantitative analysis of its inhibitory effects. Further research to determine the specific binding kinetics and affinity of 6,7-Epoxy-latrunculin A will be crucial for its full characterization and potential development as a therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Actin-latrunculin A structure and function. Differential modulation of actin-binding protein function by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Latrunculin A Accelerates Actin Filament Depolymerization in Addition to Sequestering Actin Monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Latrunculin A (LAT-A), Actin polymerization inhibitor (CAS 76343-93-6) | Abcam [abcam.com]
• 11. mullinslab.ucsf.edu [mullinslab.ucsf.edu]
• 12. Vinculin Nucleates Actin Polymerization and Modifies Actin Filament Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Measuring Protein Binding to F-actin by Co-sedimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Actin co-sedimentation assay; for the analysis of protein binding to F-actin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measuring Protein Binding to F-actin by Co-sedimentation - PubMed [pubmed.ncbi.nlm.nih.gov]

Disrupting the Cellular Engine: An In-depth Technical Guide to the Cellular Effects of 6,7-Epoxy-latrunculin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

The actin cytoskeleton is a highly dynamic and fundamental component of eukaryotic cells, playing a critical role in a vast array of cellular processes including cell motility, division, intracellular transport, and signal transduction. Its constant remodeling is essential for maintaining cellular architecture and responding to environmental cues. Pharmacological agents that perturb the actin cytoskeleton are invaluable tools for dissecting these processes and hold significant potential as therapeutic agents, particularly in oncology.

This technical guide focuses on 6,7-Epoxy-latrunculin A, a potent inhibitor of actin polymerization. Isolated from the Red Sea sponge Negombata magnifica (formerly Latrunculia magnifica), this marine macrolide belongs to the latrunculin family of toxins. While much of the detailed mechanistic and quantitative data has been characterized for its close analog, Latrunculin A, 6,7-Epoxy-latrunculin A is understood to operate through a similar mechanism, making the extensive research on Latrunculin A a valuable proxy for understanding its cellular effects. This document will provide a comprehensive overview of the mechanism of action, cellular consequences, and experimental methodologies associated with the use of this class of compounds.

Mechanism of Action: Sequestration of Monomeric Actin

The primary mechanism by which latrunculins disrupt the actin cytoskeleton is through the sequestration of globular actin (G-actin) monomers.[1] 6,7-Epoxy-latrunculin A, like Latrunculin A, binds to G-actin in a 1:1 stoichiometric ratio, preventing its polymerization into filamentous actin (F-actin).[2][3] This action effectively reduces the cellular pool of available actin monomers for filament elongation.

Furthermore, studies on Latrunculin A have revealed a dual effect: beyond sequestering G-actin, it also promotes the depolymerization of existing F-actin filaments.[4][5] This leads to a rapid and profound disruption of the actin cytoskeleton, causing significant changes in cell morphology and function. The binding of Latrunculin A to actin monomers occurs near the nucleotide-binding cleft, which may allosterically inhibit nucleotide exchange, further contributing to the disruption of actin dynamics.[6][7]

Quantitative Data: Potency of Actin Disruption

The following tables summarize the quantitative data available for Latrunculin A, which is expected to be comparable to 6,7-Epoxy-latrunculin A. These values provide a benchmark for designing experiments and understanding the effective concentrations for cellular studies.

Table 1: Binding Affinity of Latrunculin A to Actin Monomers

Actin Monomer State	Dissociation Constant (Kd)	Reference
ATP-actin	~0.2 µM	[2]
G-actin (in vitro)	~0.2 µM	[2]

Table 2: In Vitro IC50 Values of Latrunculin A in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
A549	Lung Carcinoma	142
H522-T1	Lung Cancer	142
HT-29	Colorectal Adenocarcinoma	142
U-937	Histiocytic Lymphoma	166
MDA-MB-435	Melanoma/Breast Cancer	95
T47D (HIF-1 activation)	Breast Carcinoma	6.7 µM	[8]
PC-3M (anti-invasive activity)	Prostate Cancer	50 nM - 1 µM	[9]

Cellular Effects of Actin Disruption

The disruption of the actin cytoskeleton by 6,7-Epoxy-latrunculin A and its analogs triggers a cascade of cellular events, impacting numerous fundamental processes.

Morphological Changes and Cytoskeletal Reorganization

Treatment with latrunculins induces rapid and reversible changes in cell morphology.[1][10] Cells typically round up, lose their stress fibers, and exhibit a diffuse pattern of actin staining.[10] These effects are a direct consequence of the depolymerization of the F-actin network that maintains cell shape and provides structural support.

Inhibition of Cell Migration and Invasion

Cell migration is a highly actin-dependent process, relying on the dynamic remodeling of the actin cytoskeleton to form protrusions like lamellipodia and filopodia. By inhibiting actin polymerization, latrunculins effectively block cell motility. This has significant implications for cancer research, as demonstrated by the potent anti-invasive activity of Latrunculin A in prostate cancer cells.[8][9]

Disruption of Cell Adhesion

The actin cytoskeleton is intricately linked to cell adhesion structures, such as focal adhesions and adherens junctions. Disruption of actin filaments can lead to the disassembly of these junctions, resulting in cell detachment and altered cell-cell communication.[10] Studies have shown that latrunculin treatment can particularly affect β-catenin-rich intercellular adherens junctions.[10]

Impact on Intracellular Transport and Signaling

The actin network serves as a track for the movement of organelles and vesicles within the cell. Its disruption can therefore impair various transport processes. Furthermore, the actin cytoskeleton acts as a scaffold for many signaling molecules, and its integrity is crucial for the proper transduction of signals from the extracellular matrix to the cell interior.

Signaling Pathways Affected by Actin Disruption

The perturbation of the actin cytoskeleton by agents like 6,7-Epoxy-latrunculin A has profound effects on numerous intracellular signaling pathways that are intrinsically linked to cytoskeletal dynamics.

Caption: Mechanism of action and downstream cellular consequences of 6,7-Epoxy-latrunculin A.

Disruption of the actin cytoskeleton can modulate signaling pathways such as:

• Integrin Signaling: As the actin cytoskeleton is physically linked to integrins at focal adhesions, its disruption can alter mechanotransduction and downstream signaling cascades.

• Rho Family GTPases: These small GTPases are master regulators of the actin cytoskeleton. The state of the actin network can, in turn, feedback to regulate the activity of Rho, Rac, and Cdc42.

• MAPK/ERK Pathway: The integrity of the actin cytoskeleton can influence the spatial organization and activity of components of the MAPK/ERK signaling pathway, which is crucial for cell proliferation and survival.

• PI3K/Akt Pathway: Similar to the MAPK pathway, the PI3K/Akt pathway can be influenced by changes in cell adhesion and cytoskeletal organization.

• Hypoxia-Inducible Factor-1α (HIF-1α) Pathway: Latrunculin A has been shown to inhibit the activation of HIF-1α in breast tumor cells, suggesting a link between cytoskeletal integrity and the cellular response to hypoxia.[8][9]

Experimental Protocols

The following are generalized protocols for studying the effects of latrunculins on cultured cells. Specific concentrations and incubation times should be optimized for each cell line and experimental endpoint.

General Cell Culture Treatment

• Cell Seeding: Plate cells at a desired density in appropriate culture vessels and allow them to adhere and grow overnight.

• Preparation of Stock Solution: Dissolve 6,7-Epoxy-latrunculin A in a suitable solvent, such as DMSO, to create a high-concentration stock solution (e.g., 1-10 mM). Store at -20°C or as recommended by the supplier.

• Treatment: Dilute the stock solution in pre-warmed complete culture medium to the desired final concentration (e.g., 10 nM - 10 µM).

• Incubation: Replace the existing medium with the drug-containing medium and incubate the cells for the desired duration (e.g., 30 minutes to 24 hours).

• Analysis: Proceed with downstream assays such as immunofluorescence microscopy, western blotting, or cell-based functional assays.

Actin Staining by Phalloidin-Fluorophore Conjugate

• Cell Culture and Treatment: Grow cells on coverslips and treat with 6,7-Epoxy-latrunculin A as described above.

• Fixation: Gently wash the cells with pre-warmed phosphate-buffered saline (PBS) and then fix with 4% paraformaldehyde in PBS for 10-15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Staining: Wash the cells three times with PBS. Incubate with a fluorescently labeled phalloidin (B8060827) conjugate (e.g., Phalloidin-Alexa Fluor 488) at the manufacturer's recommended concentration for 20-30 minutes at room temperature, protected from light.

• Counterstaining and Mounting: Wash the cells three times with PBS. If desired, counterstain the nuclei with a DNA dye (e.g., DAPI). Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize the actin cytoskeleton using a fluorescence microscope.

Caption: Workflow for visualizing actin cytoskeleton disruption.

Conclusion

6,7-Epoxy-latrunculin A is a powerful tool for the study of actin dynamics and its role in a multitude of cellular functions. By sequestering G-actin and promoting F-actin depolymerization, it provides a means to acutely disrupt the actin cytoskeleton. This guide has provided an overview of its mechanism of action, cellular effects, and relevant experimental protocols, leveraging the extensive data available for its close analog, Latrunculin A. For researchers and drug development professionals, understanding the profound impact of this compound on cellular architecture and signaling is crucial for its effective application in basic research and for exploring its therapeutic potential. As with any potent pharmacological agent, careful dose-response studies and appropriate controls are essential for interpreting experimental results accurately.

References

• 1. Latrunculin - Wikipedia [en.wikipedia.org]
• 2. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of actin polymerization by latrunculin A. | Sigma-Aldrich [sigmaaldrich.com]
• 4. Latrunculin A Accelerates Actin Filament Depolymerization in Addition to Sequestering Actin Monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Actin-latrunculin A structure and function. Differential modulation of actin-binding protein function by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Latrunculin A and its C-17-O-carbamates inhibit prostate tumor cell invasion and HIF-1 activation in breast tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of latrunculin-A on morphology and actin-associated adhesions of cultured human trabecular meshwork cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Potency of 6,7-Epoxy-latrunculin A and Latrunculin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the comparative potency of 6,7-Epoxy-latrunculin A and Latrunculin A as inhibitors of actin polymerization. While extensive quantitative data is available for Latrunculin A, a comprehensive search of publicly available scientific literature did not yield specific potency metrics (e.g., IC50 or Kd values) for 6,7-Epoxy-latrunculin A. Therefore, this document focuses on a detailed exposition of Latrunculin A's potency, supplemented with the available qualitative information for its 6,7-epoxidated analog.

Introduction

Latrunculin A is a potent marine macrolide isolated from the red sea sponge Latrunculia magnifica. It is a widely used cell-permeable tool in cell biology to study the dynamics of the actin cytoskeleton.[1][2] Its mechanism of action involves binding to monomeric globular actin (G-actin) in a 1:1 stoichiometric ratio, thereby preventing its polymerization into filamentous actin (F-actin).[3][4] This sequestration of G-actin leads to the disruption and depolymerization of existing actin filaments.[1][2] 6,7-Epoxy-latrunculin A is a naturally occurring analog of Latrunculin A, also isolated from Negombata magnifica.[5][6] It has been identified as an inhibitor of actin polymerization based on its morphological effects on cells.[5][6] However, a direct quantitative comparison of its potency with Latrunculin A is not available in the current body of scientific literature.

Data Presentation: Potency of Latrunculin A

The potency of Latrunculin A has been characterized through various in vitro and in-cell assays. The following tables summarize the key quantitative data available for Latrunculin A.

Parameter	Value	Cell Line/System	Reference
IC50
Hypoxia-induced HIF-1 activation	6.7 µM	T47D (human breast carcinoma)	[7]
Cell Growth Inhibition	80-220 nM	Rhabdomyosarcoma (RMS) cells	[8]
Cell Growth Inhibition	95 nM	MDA-MB-435 (human melanoma)	[9]
Cell Growth Inhibition	142 nM	A549 (human lung carcinoma)	[9]
Cell Growth Inhibition	142 nM	H522-T1	[9]
Cell Growth Inhibition	142 nM	HT-29 (human colorectal adenocarcinoma)	[9]
Cell Growth Inhibition	166 nM	U-937 (human histiocytic lymphoma)	[9]
Kd (Dissociation Constant)
G-actin binding (in vitro)	~0.2 µM	Purified actin	[3][4]
ATP-actin binding	0.1 µM	Muscle actin
ADP-Pi-actin binding	0.4 µM	Muscle actin
ADP-actin binding	4.7 µM	Muscle actin

Table 1: Summary of IC50 and Kd values for Latrunculin A. This table provides a compilation of the half-maximal inhibitory concentration (IC50) and dissociation constant (Kd) values for Latrunculin A from various studies, highlighting its potent activity in different biological contexts.

Experimental Protocols

Actin Polymerization Assay (Pyrene-Actin Fluorescence)

This is a widely used method to monitor the kinetics of actin polymerization in vitro. The principle relies on the significant increase in fluorescence of pyrene-labeled G-actin upon its incorporation into F-actin.

Materials:

• Lyophilized pyrene-labeled rabbit muscle actin

• Unlabeled rabbit muscle actin

• G-buffer (5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP, 0.5 mM DTT)

• 10x Polymerization Buffer (500 mM KCl, 20 mM MgCl2, 10 mM ATP)

• Test compounds (Latrunculin A, 6,7-Epoxy-latrunculin A) dissolved in an appropriate solvent (e.g., DMSO)

• Fluorometer capable of excitation at ~365 nm and emission at ~407 nm

Procedure:

• Actin Preparation: Reconstitute lyophilized pyrene-labeled and unlabeled actin in G-buffer to a stock concentration of 10 µM. Incubate on ice for 1 hour to ensure complete depolymerization to G-actin.

• Reaction Mixture Preparation: In a microplate well, prepare the reaction mixture containing G-buffer, the desired concentration of the test compound (or solvent control), and a mixture of unlabeled and pyrene-labeled G-actin (typically 5-10% pyrene-actin).

• Initiation of Polymerization: Initiate polymerization by adding 1/10th volume of 10x Polymerization Buffer.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity over time using the fluorometer.

• Data Analysis: Plot fluorescence intensity versus time. The rate of polymerization can be determined from the slope of the linear portion of the curve. The inhibitory effect of the compounds is assessed by comparing the polymerization rates in their presence to the control. IC50 values can be calculated by measuring the polymerization rate at various inhibitor concentrations and fitting the data to a dose-response curve.

Signaling Pathways and Workflows

The following diagrams illustrate the mechanism of action of latrunculins and a typical experimental workflow for assessing their activity.

Caption: Mechanism of actin polymerization inhibition by latrunculins.

Caption: Workflow for pyrene-actin polymerization assay.

Conclusion

Latrunculin A is a well-characterized and potent inhibitor of actin polymerization with a range of documented IC50 and Kd values. Its mechanism of sequestering G-actin monomers is a cornerstone for studies on cytoskeleton dynamics. While 6,7-Epoxy-latrunculin A has been identified as an actin polymerization inhibitor, the absence of publicly available quantitative potency data prevents a direct and detailed comparison with Latrunculin A. Further research is required to elucidate the specific activity of 6,7-Epoxy-latrunculin A and to determine if the 6,7-epoxy modification significantly alters its interaction with G-actin and its overall biological potency. This technical guide serves as a comprehensive resource on the current understanding of Latrunculin A's potency and provides the necessary experimental framework for future comparative studies.

References

• 1. Latrunculins--novel marine macrolides that disrupt microfilament organization and affect cell growth: I. Comparison with cytochalasin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 3. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells | PLOS One [journals.plos.org]
• 8. Latrunculin A (LAT-A), Actin polymerization inhibitor (CAS 76343-93-6) | Abcam [abcam.com]
• 9. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling 6,7-Epoxy-latrunculin A: A Technical Guide to its Natural Source, Negombata magnifica

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Epoxy-latrunculin A is a potent marine macrolide that has garnered significant interest within the scientific community due to its profound effects on actin polymerization. As a member of the latrunculin family of toxins, it serves as a valuable tool in cell biology and holds potential for therapeutic applications. This technical guide provides an in-depth overview of the natural source of 6,7-Epoxy-latrunculin A, the Red Sea sponge Negombata magnifica, and delves into the methodologies for its isolation and the current understanding of its biosynthesis.

The Natural Source: Negombata magnifica

Negombata magnifica, a conspicuous finger-like sponge found in the coral reefs of the Red Sea, is the primary natural producer of a diverse array of bioactive secondary metabolites, including a variety of latrunculins.[1][2] This sponge employs these compounds as a chemical defense mechanism against predators. When disturbed, it releases a reddish, aromatic secretion containing these toxins, which effectively deters fish and other potential threats. The potent biological activity of these compounds has made Negombata magnifica a subject of interest for marine natural product chemists and pharmacologists.

Quantitative Analysis of Latrunculins from Negombata magnifica

While specific yield data for 6,7-Epoxy-latrunculin A is not extensively documented in publicly available literature, studies on the more abundant latrunculins, such as Latrunculin A and B, provide valuable insights into the productivity of Negombata magnifica. The concentration of these related compounds can vary depending on geographical location and season.

Compound	Collection Site	Season	Concentration (mg/g dry weight)	Reference
Latrunculin A	Ras Mohamed, Red Sea	Winter	> 0.8	[Khalifa et al., 2006]
Latrunculin B	Safaga, Red Sea	Winter	> 1.0	[Khalifa et al., 2006]

Experimental Protocols: Isolation of Latrunculins

The isolation of latrunculins from Negombata magnifica involves a multi-step process of extraction and chromatographic purification. While a detailed protocol specifically for 6,7-Epoxy-latrunculin A from this sponge is not available, the following general procedure for latrunculin isolation can be adapted. A pivotal study by Gulavita et al. (1992) reported the isolation of 6,7-Epoxy-latrunculin A from a different marine sponge, Cacospongia mycofijiensis, and the methodology described therein would be highly relevant.[3]

General Extraction and Fractionation

• Collection and Preservation: Sponge specimens are collected and immediately frozen to preserve the chemical integrity of the metabolites.

• Extraction: The frozen sponge material is typically lyophilized and then extracted with organic solvents such as methanol (B129727) or a mixture of dichloromethane (B109758) and methanol.

• Solvent Partitioning: The crude extract is then subjected to solvent partitioning to separate compounds based on their polarity. A common scheme involves partitioning between hexane, ethyl acetate (B1210297), and water.

• Column Chromatography: The resulting fractions are further purified using various column chromatography techniques, including silica (B1680970) gel, Sephadex LH-20, and reversed-phase C18 columns.

• High-Performance Liquid Chromatography (HPLC): Final purification to obtain the pure compound is achieved using preparative or semi-preparative HPLC, often with a C18 column and a mobile phase gradient of acetonitrile (B52724) and water.

Biosynthesis of Latrunculins: A Glimpse into the Genetic Machinery

The complex molecular architecture of latrunculins suggests a biosynthetic origin involving a hybrid Polyketide Synthase (PKS) and Non-Ribosomal Peptide Synthetase (NRPS) pathway.[4][5] These large, multi-domain enzymes are responsible for the assembly of the macrolide ring and the incorporation of the thiazolidinone moiety, respectively.

While the specific gene cluster responsible for the biosynthesis of 6,7-Epoxy-latrunculin A in Negombata magnifica has not yet been fully characterized, analysis of the sponge's metagenome is expected to reveal the PKS/NRPS gene cluster. The general organization of such a cluster would involve:

• PKS Modules: Responsible for the iterative addition of acetate or propionate (B1217596) units to build the polyketide backbone. Each module typically contains a ketosynthase (KS), acyltransferase (AT), and acyl carrier protein (ACP) domain. Additional domains like ketoreductase (KR), dehydratase (DH), and enoylreductase (ER) determine the reduction state of the growing chain.

• NRPS Module: Responsible for the activation and incorporation of an amino acid, likely cysteine, which forms the precursor to the thiazolidinone ring. This module would contain an adenylation (A) domain for amino acid selection, a thiolation (T) or peptidyl carrier protein (PCP) domain, and a condensation (C) domain.

• Tailoring Enzymes: Post-PKS/NRPS modifications, such as the epoxidation of the C6-C7 double bond to form 6,7-Epoxy-latrunculin A, are carried out by specific tailoring enzymes encoded within or near the gene cluster.

Visualizing the Workflow and Biosynthetic Logic

To aid in the conceptualization of the isolation process and the proposed biosynthetic pathway, the following diagrams are provided.

Caption: A generalized experimental workflow for the isolation of 6,7-Epoxy-latrunculin A.

Caption: A proposed biosynthetic pathway for 6,7-Epoxy-latrunculin A via a PKS/NRPS system.

Conclusion and Future Directions

Negombata magnifica remains a crucial source for the discovery and study of latrunculins, including the potent 6,7-Epoxy-latrunculin A. While general methodologies for the isolation of these compounds are established, further research is needed to develop targeted and high-yield purification protocols specifically for the epoxy variant. A significant knowledge gap exists in the detailed characterization of the latrunculin biosynthetic gene cluster. Elucidating the specific enzymes and genetic regulation involved in this pathway will not only provide fundamental insights into the biosynthesis of these complex natural products but could also open avenues for synthetic biology approaches to produce these valuable molecules in a more sustainable and controlled manner. Such advancements would be of immense benefit to researchers in cell biology and drug development who rely on these powerful molecular probes.

References

• 1. Molecular cloning of the gene cluster for lariatin biosynthesis of Rhodococcus jostii K01-B0171 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 3. Isolation of Latrunculin A, 6,7-Epoxylatrunculin A, Fijianolide A, and Euryfuran from a new genus of the family Thorectidae | fau.isle.flvc.org [fau.isle.flvc.org]
• 4. Biosynthetic pathway and gene cluster analysis of curacin A, an antitubulin natural product from the tropical marine cyanobacterium Lyngbya majuscula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NRPS-PKS: a knowledge-based resource for analysis of NRPS/PKS megasynthases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Live-Cell Imaging with 6,7-Epoxy-latrunculin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Epoxy-latrunculin A is a potent, cell-permeable marine macrolide that serves as a powerful tool for investigating actin dynamics in living cells. As a derivative of the well-characterized Latrunculin A, it disrupts the actin cytoskeleton by sequestering actin monomers (G-actin), thereby preventing their polymerization into filamentous actin (F-actin).[1] This inhibitory action leads to the rapid disassembly of existing actin filaments, making 6,7-Epoxy-latrunculin A an invaluable reagent for studying a wide array of cellular processes that are dependent on a dynamic actin cytoskeleton. These processes include cell motility, morphogenesis, cytokinesis, and intracellular transport.[2]

These application notes provide a detailed protocol for the utilization of 6,7-Epoxy-latrunculin A in live-cell imaging studies to enable the visualization and quantification of its effects on the actin cytoskeleton.

Mechanism of Action

6,7-Epoxy-latrunculin A, much like its analog Latrunculin A, exerts its biological effects by forming a 1:1 molar complex with G-actin.[1] This binding event occurs near the nucleotide-binding cleft of the actin monomer, which sterically hinders the monomer's ability to incorporate into growing actin filaments. The sequestration of the available G-actin pool shifts the equilibrium of the actin polymerization-depolymerization cycle towards depolymerization, resulting in a net disassembly of F-actin structures within the cell.[3] This mechanism of action is distinct from other actin-disrupting agents like cytochalasins, which primarily cap the barbed ends of actin filaments. The rapid and potent effects of latrunculins on the actin cytoskeleton make them a preferred choice for inducing acute and reversible disruption of actin-dependent processes.

Data Presentation

While specific quantitative data for 6,7-Epoxy-latrunculin A is not extensively available, the following tables summarize key quantitative parameters for the closely related and widely studied Latrunculin A. These values should serve as a valuable reference and starting point for designing experiments with 6,7-Epoxy-latrunculin A, with the understanding that optimization for the specific compound and cell type is recommended.

Table 1: Binding Affinities of Latrunculin A for Actin Monomers

Actin Monomer State	Dissociation Constant (Kd)
ATP-G-actin	0.1 µM[3]
ADP-Pi-G-actin	0.4 µM[3]
ADP-G-actin	4.7 µM[3]

Table 2: Effective Concentrations of Latrunculin A in Cellular Assays

Cell Line/System	Assay	Effective Concentration (EC50)	Reference
Rhabdomyosarcoma (RMS) cells	Growth Inhibition	80-220 nM	[4]
Human Breast Carcinoma (T47D)	Inhibition of HIF-1 activation	6.7 µM	[5]
Human Hepatoma (HepG2)	Inhibition of HuR levels	0.2 µM (at 4 hours)	[5]
Human Hepatoma (HepG2)	Inhibition of cell migration	0.1 µM (at 24 hours)	[5]

Experimental Protocols

Protocol 1: Live-Cell Imaging of Actin Cytoskeleton Disruption by 6,7-Epoxy-latrunculin A

This protocol details the steps for visualizing the dynamic changes in the actin cytoskeleton in response to 6,7-Epoxy-latrunculin A treatment using a fluorescent actin probe.

Materials:

• Cells of interest (e.g., HeLa, U2OS, fibroblasts)

• Glass-bottom imaging dishes or chamber slides

• Complete cell culture medium

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM with 10% FBS and HEPES)

• Fluorescent actin probe (e.g., SiR-actin, Lifeact-GFP/RFP)

• 6,7-Epoxy-latrunculin A

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Live-cell imaging microscope with environmental control (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Seed cells onto glass-bottom imaging dishes at a density that allows for clear visualization of individual cells (typically 50-70% confluency).

  • Incubate for 24-48 hours to allow for cell attachment and spreading.

• Labeling of the Actin Cytoskeleton:

  • Follow the manufacturer's instructions for the chosen fluorescent actin probe.

  • For SiR-actin, a typical staining concentration is 0.1-1 µM in complete medium for 1-4 hours.[6]

  • For cells expressing a fluorescently tagged actin-binding peptide like Lifeact, ensure adequate expression levels for visualization without causing cellular artifacts.

• Preparation of 6,7-Epoxy-latrunculin A Stock Solution:

  • Dissolve 6,7-Epoxy-latrunculin A in high-quality DMSO to prepare a stock solution (e.g., 1-10 mM).

  • Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Image Acquisition (Pre-treatment):

  • Wash the cells gently with pre-warmed live-cell imaging medium to remove any residual culture medium and unbound fluorescent probe.

  • Place the imaging dish on the microscope stage within the environmental chamber and allow the temperature and CO2 to equilibrate.

  • Acquire baseline images of the actin cytoskeleton in untreated cells. Capture images from multiple fields of view to ensure a representative sample.

• Treatment with 6,7-Epoxy-latrunculin A and Time-Lapse Imaging:

  • Prepare a working solution of 6,7-Epoxy-latrunculin A in pre-warmed live-cell imaging medium at the desired final concentration. It is advisable to perform a dose-response experiment to determine the optimal concentration for your cell type and experimental goals (a starting range of 100 nM to 5 µM is suggested, based on Latrunculin A data).[4][5]

  • Carefully add the 6,7-Epoxy-latrunculin A working solution to the imaging dish.

  • Immediately begin time-lapse imaging to capture the dynamic changes in the actin cytoskeleton. The imaging interval will depend on the speed of the expected changes (e.g., every 30 seconds to 5 minutes for a duration of 30 minutes to 2 hours).

• Data Analysis:

  • Visually inspect the time-lapse series for changes in actin structures, such as the disassembly of stress fibers, loss of cortical actin, and changes in cell morphology.

  • Quantify changes in actin fluorescence intensity, cell area, or the number and length of actin filaments using appropriate image analysis software (e.g., ImageJ/Fiji, CellProfiler).

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Signaling pathways regulating actin polymerization and the inhibitory action of 6,7-Epoxy-latrunculin A.

Experimental Workflow Diagram

Caption: Experimental workflow for live-cell imaging of actin dynamics with 6,7-Epoxy-latrunculin A.

References

• 1. Latrunculin - Wikipedia [en.wikipedia.org]
• 2. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 3. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells | PLOS One [journals.plos.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. journals.biologists.com [journals.biologists.com]

Optimal Concentration of 6,7-Epoxy-latrunculin A for Actin Disruption: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Epoxy-latrunculin A is a potent inhibitor of actin polymerization, making it a valuable tool for studying the dynamics of the actin cytoskeleton and its role in various cellular processes. This document provides detailed application notes and protocols for the use of 6,7-Epoxy-latrunculin A in disrupting the actin cytoskeleton. It is important to note that while 6,7-Epoxy-latrunculin A is commercially available, the vast majority of published research has been conducted using its close analog, Latrunculin A. 6,7-Epoxy-latrunculin A is often considered a synonym or a closely related compound with an identical mechanism of action[1]. Therefore, the following protocols and concentration guidelines are based on the extensive data available for Latrunculin A, with the expectation of very similar efficacy.

Mechanism of Action

Both Latrunculin A and its epoxy derivative function by binding to monomeric globular actin (G-actin) in a 1:1 stoichiometric ratio. This binding sequesters G-actin monomers, preventing their incorporation into filamentous actin (F-actin) polymers. This disruption of actin polymerization leads to the disassembly of existing actin filaments and inhibits the formation of new ones, resulting in a rapid and profound alteration of the cellular actin cytoskeleton.

Data Presentation: Quantitative Data Summary

The following tables summarize key quantitative data for Latrunculin A, which can be used as a strong starting point for determining the optimal concentration of 6,7-Epoxy-latrunculin A.

Table 1: Binding Affinity of Latrunculin A to Actin Monomers

Actin Monomer Type	Dissociation Constant (Kd)
ATP-actin	0.1 µM
ADP-Pi-actin	0.4 µM
ADP-actin	4.7 µM

This data indicates that Latrunculin A has the highest affinity for the ATP-bound form of G-actin.

Table 2: Effective Concentrations of Latrunculin A for Actin Disruption in Cellular Assays

Cell Type	Concentration Range	Observed Effect
Human Prostate Cancer (PC-3M)	50 - 1000 nM	Inhibition of invasion and migration
Human Breast Carcinoma (T47D)	3 - 30 µM	Inhibition of hypoxia-induced HIF-1 activation (IC50 = 6.7 µM)
Human Hepatoma (HepG2)	0.2 µM	Significant inhibition of HuR levels
Human Hepatoma (HepG2)	0.1 µM	Decrease in cell migration and proliferation
Rhabdomyosarcoma (RMS) cells	80 - 220 nM	Growth inhibition (EC50)
Hippocampal Neurons	~1 µM	EC50 for EGFP-actin disruption

Table 3: Time Course of Actin Disruption by Latrunculin A

Concentration	Time to Effect
10 µM	~40 seconds for EGFP-actin disruption
50 µM	~23 seconds for EGFP-actin disruption

Experimental Protocols

Protocol 1: General Protocol for Actin Disruption in Cultured Cells

This protocol provides a general guideline for treating cultured cells with 6,7-Epoxy-latrunculin A to observe actin disruption.

Materials:

• 6,7-Epoxy-latrunculin A stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Fluorescently labeled phalloidin (B8060827) (for F-actin staining)

• DAPI or Hoechst stain (for nuclear counterstaining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Plate cells on appropriate culture vessels (e.g., glass coverslips in a multi-well plate) and allow them to adhere and grow to the desired confluency.

• Preparation of Working Solution: Dilute the 6,7-Epoxy-latrunculin A stock solution in pre-warmed complete cell culture medium to the desired final concentration. It is recommended to perform a dose-response experiment starting with concentrations ranging from 100 nM to 10 µM.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing 6,7-Epoxy-latrunculin A. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration).

• Incubation: Incubate the cells for the desired period. For rapid effects, incubation times of 15-60 minutes are often sufficient. For longer-term studies, the incubation time can be extended.

• Fixation: After incubation, wash the cells twice with PBS and then fix them with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Permeabilization: Wash the cells twice with PBS and then permeabilize with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Staining: Wash the cells twice with PBS. Incubate with fluorescently labeled phalloidin (prepared according to the manufacturer's instructions) for 20-30 minutes at room temperature in the dark.

• Counterstaining: Wash the cells twice with PBS. Incubate with a nuclear stain like DAPI or Hoechst for 5-10 minutes.

• Mounting and Visualization: Wash the cells three times with PBS. Mount the coverslips onto microscope slides using an appropriate mounting medium. Visualize the actin cytoskeleton using a fluorescence microscope.

Protocol 2: In Vitro Actin Polymerization Assay (Pyrene-Actin Assay)

This biochemical assay measures the effect of 6,7-Epoxy-latrunculin A on the polymerization of purified G-actin in vitro.

Materials:

• Pyrene-labeled G-actin

• Unlabeled G-actin

• G-buffer (e.g., 2 mM Tris-HCl pH 8.0, 0.2 mM ATP, 0.2 mM CaCl2, 0.5 mM DTT)

• Polymerization buffer (e.g., 10X KMEI: 500 mM KCl, 10 mM MgCl2, 10 mM EGTA, 100 mM Imidazole-HCl pH 7.0)

• 6,7-Epoxy-latrunculin A stock solution

• Fluorometer

Procedure:

• Prepare G-actin: Prepare a solution of G-actin (typically a mixture of 5-10% pyrene-labeled G-actin and 90-95% unlabeled G-actin) in G-buffer on ice. The final actin concentration is typically in the range of 2-5 µM.

• Prepare Inhibitor: Prepare serial dilutions of 6,7-Epoxy-latrunculin A in G-buffer.

• Incubation: Mix the G-actin solution with different concentrations of 6,7-Epoxy-latrunculin A or vehicle control (DMSO) and incubate on ice for 5-10 minutes to allow for binding.

• Initiate Polymerization: Transfer the mixtures to a cuvette in a fluorometer pre-warmed to room temperature. Initiate actin polymerization by adding 1/10th volume of 10X polymerization buffer.

• Monitor Fluorescence: Immediately start recording the increase in pyrene (B120774) fluorescence over time using the fluorometer (Excitation: ~365 nm, Emission: ~407 nm). The fluorescence intensity will increase as G-actin polymerizes into F-actin.

• Data Analysis: Plot the fluorescence intensity versus time. The rate of polymerization can be determined from the slope of the initial linear phase of the curve. Compare the rates of polymerization in the presence of different concentrations of 6,7-Epoxy-latrunculin A to the control to determine its inhibitory effect.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: 6,7-Epoxy-latrunculin A in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Epoxy-latrunculin A is a potent inhibitor of actin polymerization, isolated from the Red Sea sponge Negombata magnifica[1][2]. Like other members of the latrunculin family, it exerts its biological effects by sequestering monomeric G-actin, thereby preventing its assembly into F-actin filaments[3][4][5]. This disruption of the actin cytoskeleton makes it a valuable tool in cell biology research to study processes involving actin dynamics, such as cell migration, division, and morphology[4][5][6]. These application notes provide a detailed protocol for the preparation, storage, and handling of a 6,7-Epoxy-latrunculin A stock solution in dimethyl sulfoxide (B87167) (DMSO).

Quantitative Data Summary

For ease of reference, the key quantitative data for 6,7-Epoxy-latrunculin A and the related, well-characterized Latrunculin A are summarized in the table below.

Property	6,7-Epoxy-latrunculin A	Latrunculin A
Molecular Formula	C₂₂H₃₁NO₆S[7]	C₂₂H₃₁NO₅S[8][9]
Molecular Weight	437.55 g/mol [7]	421.55 g/mol [8]
CAS Number	122876-48-6[7]	76343-93-6[8][9]
Purity	Typically ≥95%	≥95%[9]
Solubility in DMSO	Data not available, expected to be similar to Latrunculin A	~10 mM, ~25 mg/mL[9][10]
Recommended Storage of Solid	-20°C	-20°C[5][9][10][11]
Recommended Storage of Stock Solution	-20°C or -80°C	-20°C (stable for at least 6 months)[11], -80°C (stable for 6 months)[12]

Experimental Protocols

Protocol 1: Preparation of a 10 mM 6,7-Epoxy-latrunculin A Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 6,7-Epoxy-latrunculin A in DMSO. It is recommended to prepare small aliquots to avoid repeated freeze-thaw cycles.

Materials:

• 6,7-Epoxy-latrunculin A (solid form)

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes (1.5 mL, sterile, amber or covered in foil)

• Pipette and sterile pipette tips

• Vortex mixer

• Analytical balance

Procedure:

• Equilibration: Allow the vial of 6,7-Epoxy-latrunculin A to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh out the desired amount of 6,7-Epoxy-latrunculin A. For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.38 mg (437.55 g/mol * 0.010 mol/L * 0.001 L = 0.0043755 g).

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the weighed 6,7-Epoxy-latrunculin A.

• Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be necessary to aid dissolution.

• Aliquoting: Dispense the stock solution into small, single-use aliquots (e.g., 5-10 µL) in sterile, light-protected microcentrifuge tubes.[11]

• Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C, the solution should be used within 6 months; at -20°C, it should be used within one month[12].

Protocol 2: Working Solution Preparation

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

• Dilution: Dilute the stock solution to the desired final concentration using an appropriate aqueous buffer or cell culture medium. It is crucial to ensure that the final concentration of DMSO is not toxic to the cells (typically <0.5%).

• Usage: Use the freshly prepared working solution immediately. It is not recommended to store aqueous solutions of latrunculins for more than one day[10].

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of latrunculins and the experimental workflow for preparing a stock solution.

Caption: Mechanism of action of Latrunculin.

Caption: Workflow for stock solution preparation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. [PDF] Latrunculin alters the actin-monomer subunit interface to prevent polymerization | Semantic Scholar [semanticscholar.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 6,7-Epoxy-latrunculin A - CD BioSustainable [sustainable-bio.com]
• 8. Latrunculin - Wikipedia [en.wikipedia.org]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. interchim.fr [interchim.fr]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Studying Endocytosis with 6,7-Epoxy-latrunculin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Epoxy-latrunculin A is a marine macrolide toxin originally isolated from the Red Sea sponge Negombata magnifica.[1][2] Like other members of the latrunculin family, it is a potent inhibitor of actin polymerization.[1][2] The actin cytoskeleton is a dynamic network of protein filaments that plays a crucial role in a multitude of cellular processes, including cell motility, morphogenesis, and endocytosis. By disrupting actin dynamics, 6,7-Epoxy-latrunculin A serves as a valuable tool for investigating the role of the actin cytoskeleton in the complex mechanisms of endocytosis.

Endocytosis is the process by which cells internalize molecules and particles from their external environment. This process is fundamental for nutrient uptake, signal transduction, and maintenance of cellular homeostasis. Numerous endocytic pathways exist, many of which are dependent on the structural support and force generation provided by the actin cytoskeleton.

These application notes provide a comprehensive guide for the use of 6,7-Epoxy-latrunculin A in studying endocytosis, including its mechanism of action, detailed experimental protocols, and relevant data for experimental design.

Mechanism of Action

Latrunculins, including 6,7-Epoxy-latrunculin A, exert their inhibitory effect on actin polymerization by sequestering globular actin (G-actin) monomers in a 1:1 molar ratio.[3][4][5][6] This binding prevents the G-actin monomers from incorporating into growing filamentous actin (F-actin) polymers. The continuous depolymerization of existing F-actin, coupled with the inhibition of new polymerization, leads to a net disassembly of the actin cytoskeleton.[7]

The disruption of the actin cytoskeleton by latrunculins has been shown to inhibit various forms of endocytosis, including clathrin-mediated endocytosis and phagocytosis.[7][8] The extent of inhibition can vary depending on the cell type and the specific endocytic pathway being investigated.[9]

It is important to note that while the precise potency of 6,7-Epoxy-latrunculin A has not been extensively characterized in comparative studies, it is expected to have a mechanism of action and effective concentration range similar to the more widely studied Latrunculin A.

Data Presentation

The following tables summarize quantitative data on the effects of Latrunculin A on endocytosis and cell viability. This data can be used as a starting point for designing experiments with 6,7-Epoxy-latrunculin A, with the caveat that empirical determination of optimal concentrations is recommended.

Table 1: Inhibition of Receptor-Mediated Endocytosis by Latrunculin A in A431 Cells

Latrunculin A Concentration (µM)	Rate of Endocytosis (% of Control)
0.1	~80%
0.5	~50%
1.0	~30%
5.0	~10%

Data is approximated from graphical representations in published literature and should be used as a guideline.

Table 2: IC50 Values of Latrunculin A in Various Cancer Cell Lines

Cell Line	IC50 (nM)
A549 (Lung Carcinoma)	142
H522-T1 (Lung Carcinoma)	142
HT-29 (Colon Adenocarcinoma)	142
U-937 (Histiocytic Lymphoma)	166
MDA-MB-435 (Melanoma)	95

This data indicates the concentrations at which Latrunculin A exhibits significant cytotoxic effects and can help in selecting appropriate concentrations for endocytosis studies to minimize off-target effects.

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of 6,7-Epoxy-latrunculin A on endocytosis.

Protocol 1: General Inhibition of Endocytosis using a Fluorescent Marker

This protocol describes a general method to assess the inhibition of endocytosis using a fluorescently labeled marker, such as fluorescently tagged dextran (B179266) for fluid-phase endocytosis or fluorescently tagged transferrin for clathrin-mediated endocytosis.

Materials:

• Mammalian cell line of interest (e.g., HeLa, A431, COS-7)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 6,7-Epoxy-latrunculin A stock solution (in DMSO)

• Fluorescently labeled endocytic marker (e.g., FITC-Dextran, Alexa Fluor 488-Transferrin)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

• Microscope slides and coverslips

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding: Seed cells onto coverslips in a 24-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Inhibitor Treatment:

  • Prepare a series of dilutions of 6,7-Epoxy-latrunculin A in serum-free medium. A starting concentration range of 0.1 µM to 5 µM is recommended, based on data for Latrunculin A.

  • Include a vehicle control (DMSO) at the same final concentration as the highest concentration of the inhibitor.

  • Aspirate the complete medium from the cells and wash once with PBS.

  • Add the medium containing the inhibitor or vehicle control to the cells and incubate for 30-60 minutes at 37°C.

• Endocytosis Assay:

  • Prepare the fluorescently labeled endocytic marker in serum-free medium at the desired concentration (e.g., 1 mg/mL for FITC-Dextran, 25 µg/mL for Alexa Fluor 488-Transferrin).

  • Add the marker to the cells (with the inhibitor still present) and incubate for the desired time (e.g., 15-30 minutes) at 37°C.

  • To stop endocytosis, place the plate on ice and wash the cells three times with ice-cold PBS.

• Fixation and Staining:

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Mount the coverslips onto microscope slides using mounting medium with DAPI.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope. Capture images of multiple fields for each condition.

  • Quantify the internalized fluorescence per cell using image analysis software (e.g., ImageJ).

  • Alternatively, for a more quantitative population-level analysis, detach the cells after the endocytosis assay (step 3) and analyze the fluorescence intensity by flow cytometry.

Protocol 2: Transferrin Uptake Assay for Clathrin-Mediated Endocytosis

This protocol specifically measures the effect of 6,7-Epoxy-latrunculin A on clathrin-mediated endocytosis using fluorescently labeled transferrin.

Materials:

• Same as Protocol 1, with Alexa Fluor-conjugated Transferrin as the specific endocytic marker.

Procedure:

• Cell Seeding and Serum Starvation:

  • Seed cells as in Protocol 1.

  • Prior to the experiment, serum-starve the cells for 1-2 hours in serum-free medium to upregulate transferrin receptor expression.

• Inhibitor Treatment:

  • Treat the cells with 6,7-Epoxy-latrunculin A or vehicle control as described in Protocol 1.

• Transferrin Uptake:

  • Prepare Alexa Fluor-conjugated Transferrin in serum-free medium.

  • Add the fluorescent transferrin to the cells and incubate for 10-20 minutes at 37°C.

  • To remove non-internalized, surface-bound transferrin, wash the cells with an ice-cold acid wash buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0) for 1-2 minutes on ice, followed by two washes with ice-cold PBS.

• Fixation, Imaging, and Analysis:

  • Proceed with fixation, mounting, and analysis as described in Protocol 1.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the use of 6,7-Epoxy-latrunculin A in studying endocytosis.

Caption: Mechanism of actin polymerization inhibition by 6,7-Epoxy-latrunculin A.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. adipogen.com [adipogen.com]
• 5. stemcell.com [stemcell.com]
• 6. Latrunculin - Wikipedia [en.wikipedia.org]
• 7. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 8. Latrunculin A is a potent inhibitor of phagocytosis by macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of wortmannin and latrunculin A on slow endocytosis at the frog neuromuscular junction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 6,7-Epoxy-latrunculin A in Cancer Cell Invasion Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell invasion is a critical process in cancer metastasis, representing a key target for therapeutic intervention. The actin cytoskeleton, a dynamic network of protein filaments, is fundamental to cell motility and invasion. 6,7-Epoxy-latrunculin A, a marine-derived macrolide isolated from the Red Sea sponge Negombata magnifica, has been identified as a potent inhibitor of actin polymerization.[1][2] By disrupting the organization and function of the actin cytoskeleton, it offers a valuable tool for investigating the mechanisms of cancer cell invasion and for the potential development of novel anti-metastatic agents.[3][4]

Note: While these application notes focus on 6,7-Epoxy-latrunculin A, a significant portion of the detailed biological data and protocols are based on the closely related and extensively studied compound, Latrunculin A. The structural similarity and shared mechanism of action—inhibition of actin polymerization—suggest that the methodologies and observed effects are highly comparable.[1][3]

Mechanism of Action

6,7-Epoxy-latrunculin A, like other members of the latrunculin family, exerts its biological effects by directly interacting with monomeric globular actin (G-actin). It forms a 1:1 molar complex with G-actin, sequestering it and preventing its polymerization into filamentous actin (F-actin).[5][6] This disruption of actin dynamics leads to the disassembly of existing actin filaments and inhibits the formation of new ones, thereby impairing essential cellular processes that depend on a functional actin cytoskeleton, including cell migration and invasion.[3][4]

Quantitative Data: Efficacy of Latrunculin A in Cancer Cell Lines

The following tables summarize the inhibitory concentrations of Latrunculin A on the viability and invasion of various cancer cell lines. This data provides a reference for determining appropriate experimental concentrations of 6,7-Epoxy-latrunculin A.

Table 1: IC50 Values of Latrunculin A on Cancer Cell Viability

Cell Line	Cancer Type	IC50 (24h)	IC50 (72h)
MKN45	Gastric Adenocarcinoma	1.14 µM	0.76 µM
NUGC-4	Gastric Carcinoma	1.04 µM	0.33 µM
A549	Lung Carcinoma	142 nM	Not Reported
HT-29	Colorectal Adenocarcinoma	142 nM	Not Reported
MDA-MB-435	Melanoma/Breast Carcinoma	95 nM	Not Reported
T47D	Breast Carcinoma	6.7 µM (HIF-1 activation)	Not Reported

Data compiled from multiple sources.[5][7]

Table 2: Anti-Invasive Activity of Latrunculin A

Cell Line	Cancer Type	Concentration	Effect
PC-3M	Prostate Cancer	50 nM - 1 µM	Potent anti-invasive activity in Matrigel assay.
PC-3M-CT+	Prostate Cancer	500 nM	3-fold decrease in spheroid disaggregation and cell migration.

Data from El Sayed et al., 2008.[8]

Experimental Protocols

Matrigel Invasion Assay

This assay assesses the ability of cancer cells to invade through a basement membrane extract (Matrigel), mimicking in vivo invasion.

Materials:

• 24-well Transwell inserts (8.0 µm pore size)

• Matrigel Basement Membrane Matrix

• Serum-free cell culture medium

• Complete cell culture medium (containing chemoattractant, e.g., 10% FBS)

• 6,7-Epoxy-latrunculin A (or Latrunculin A)

• Cotton swabs

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Staining solution (e.g., 0.1% Crystal Violet)

• Microscope

Protocol:

• Coating of Transwell Inserts:

  • Thaw Matrigel on ice overnight.

  • Dilute Matrigel with cold, serum-free medium (typically 1:3 to 1:6 ratio).

  • Add 50-100 µL of the diluted Matrigel solution to the upper chamber of the Transwell inserts.

  • Incubate at 37°C for at least 2-4 hours to allow the Matrigel to solidify.

• Cell Preparation and Seeding:

  • Culture cancer cells to 70-80% confluency.

  • Serum-starve the cells for 18-24 hours.

  • Harvest cells and resuspend in serum-free medium at a concentration of 2.5 x 10^5 to 5 x 10^5 cells/mL.

  • Prepare different concentrations of 6,7-Epoxy-latrunculin A in the cell suspension. Include a vehicle control (e.g., DMSO).

• Assay Assembly:

  • Add 500-750 µL of complete medium (with chemoattractant) to the lower chamber of the 24-well plate.

  • Add 200 µL of the cell suspension containing the desired concentration of 6,7-Epoxy-latrunculin A to the Matrigel-coated upper chamber.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24-48 hours.

• Staining and Quantification:

  • After incubation, carefully remove the non-invading cells from the upper surface of the insert with a cotton swab.

  • Fix the invaded cells on the lower surface of the membrane with 4% paraformaldehyde for 15-20 minutes.

  • Wash the inserts with PBS.

  • Stain the cells with 0.1% Crystal Violet for 20 minutes.

  • Wash the inserts with water to remove excess stain and allow them to air dry.

  • Count the number of stained, invaded cells in several microscopic fields. The results can be expressed as the average number of invaded cells per field or as a percentage of invasion relative to the vehicle control.

Workflow for the Matrigel Invasion Assay.

Wound Healing (Scratch) Assay

This assay measures collective cell migration by creating a "wound" in a confluent cell monolayer.

Materials:

• 6-well or 12-well plates

• Sterile 200 µL pipette tip or a wound healing insert

• Cell culture medium

• 6,7-Epoxy-latrunculin A (or Latrunculin A)

• Microscope with a camera

Protocol:

• Cell Seeding:

  • Seed cells into a 6-well or 12-well plate at a density that will form a confluent monolayer within 24 hours.

• Creating the Wound:

  • Once the cells are confluent, use a sterile 200 µL pipette tip to create a straight scratch across the center of the well.

  • Alternatively, use a commercially available wound healing insert to create a more uniform cell-free gap.

• Treatment:

  • Gently wash the wells with PBS to remove detached cells.

  • Add fresh medium containing the desired concentrations of 6,7-Epoxy-latrunculin A or vehicle control.

• Image Acquisition:

  • Immediately after adding the treatment, capture images of the wound at designated locations (time 0).

  • Incubate the plate at 37°C and 5% CO2.

  • Acquire images of the same locations at regular intervals (e.g., every 6, 12, and 24 hours) until the wound in the control well is nearly closed.

• Data Analysis:

  • Measure the area of the wound at each time point using image analysis software (e.g., ImageJ).

  • Calculate the percentage of wound closure relative to the initial wound area for each condition.

Workflow for the Wound Healing Assay.

Immunofluorescence Staining of the Actin Cytoskeleton

This protocol allows for the visualization of the actin cytoskeleton to observe the effects of 6,7-Epoxy-latrunculin A.

Materials:

• Cells cultured on glass coverslips

• 6,7-Epoxy-latrunculin A (or Latrunculin A)

• Fixation buffer (4% paraformaldehyde in PBS)

• Permeabilization buffer (0.1% Triton X-100 in PBS)

• Blocking buffer (1% BSA in PBS)

• Fluorescently-labeled phalloidin (B8060827) (e.g., Phalloidin-iFluor 488)

• DAPI (for nuclear counterstaining)

• Mounting medium

• Fluorescence microscope

Protocol:

• Cell Culture and Treatment:

  • Seed cells on sterile glass coverslips in a culture plate and allow them to adhere and grow.

  • Treat the cells with the desired concentrations of 6,7-Epoxy-latrunculin A for the appropriate duration.

• Fixation:

  • Remove the medium and wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Permeabilization:

  • Wash the cells twice with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Blocking:

  • Wash the cells twice with PBS.

  • Block non-specific binding by incubating with 1% BSA in PBS for 30 minutes.

• Staining:

  • Dilute the fluorescently-labeled phalloidin in the blocking buffer according to the manufacturer's instructions.

  • Incubate the coverslips with the phalloidin solution for 30-60 minutes at room temperature in the dark.

  • (Optional) Add DAPI to the staining solution for the last 5-10 minutes to stain the nuclei.

• Mounting and Imaging:

  • Wash the coverslips three times with PBS.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Visualize the actin cytoskeleton using a fluorescence microscope with the appropriate filter sets.

Signaling Pathways

The invasive phenotype of cancer cells is regulated by complex signaling networks. The actin cytoskeleton is a major downstream effector of these pathways. By inhibiting actin polymerization, 6,7-Epoxy-latrunculin A can disrupt these signaling cascades.

Disruption of Actin Polymerization and Cell Migration

6,7-Epoxy-latrunculin A directly targets G-actin, preventing its incorporation into F-actin filaments. This leads to a net depolymerization of the actin cytoskeleton, which is essential for the formation of migratory structures like lamellipodia and filopodia.

Mechanism of 6,7-Epoxy-latrunculin A action.

Impact on Upstream Regulatory Pathways

The dynamic remodeling of the actin cytoskeleton is controlled by signaling pathways such as the Rho GTPase and MAPK pathways. While 6,7-Epoxy-latrunculin A acts directly on actin, its effects will consequently interfere with the downstream outcomes of these pathways.[9][10][11][12]

Impact on signaling pathways regulating invasion.

Conclusion

6,7-Epoxy-latrunculin A is a powerful pharmacological tool for studying the role of the actin cytoskeleton in cancer cell invasion. By effectively depolymerizing actin filaments, it allows researchers to dissect the molecular machinery driving metastatic processes. The protocols and data provided herein serve as a comprehensive guide for the application of this compound in in vitro invasion studies, facilitating further research into the development of novel anti-cancer therapies targeting cell motility.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 6,7-Epoxy-latrunculin A (6,7-Epoxy-LAT-A) | 激动蛋白聚合抑制剂 | MCE [medchemexpress.cn]
• 3. Semisynthetic Latrunculin Derivatives as Inhibitors of Metastatic Breast Cancer: Biological Evaluations, Preliminary Structure-Activity Relationship, and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Latrunculin A and Its C-17-O-Carbamates Inhibit Prostate Tumor Cell Invasion and HIF-1 Activation in Breast Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Latrunculin A Has a Strong Anticancer Effect in a Peritoneal Dissemination Model of Human Gastric Cancer in Mice | Anticancer Research [ar.iiarjournals.org]
• 6. Latrunculin - Wikipedia [en.wikipedia.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Latrunculin A and its C-17-O-carbamates inhibit prostate tumor cell invasion and HIF-1 activation in breast tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rho GTPases: Regulation and roles in cancer cell biology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rho GTPase signalling networks in cancer cell transendothelial migration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | ERK signaling for cell migration and invasion [frontiersin.org]

Application Notes and Protocols for Live Cell Imaging of Actin Dynamics with 6,7-Epoxy-latrunculin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

The actin cytoskeleton is a dynamic and essential component of eukaryotic cells, playing a pivotal role in a myriad of cellular processes including cell motility, morphogenesis, cytokinesis, and intracellular transport. The continuous and rapid remodeling of actin filaments, driven by the polymerization of globular actin (G-actin) into filamentous actin (F-actin) and subsequent depolymerization, is fundamental to these functions. Perturbation of actin dynamics with specific chemical probes is a powerful approach to elucidate the intricate mechanisms governing these processes.

6,7-Epoxy-latrunculin A, a derivative of the marine toxin Latrunculin A, is a potent inhibitor of actin polymerization.[1] Like its parent compound, it disrupts the actin cytoskeleton by sequestering G-actin monomers, thereby preventing their incorporation into growing actin filaments.[2][3][4] This activity leads to a net depolymerization of F-actin, resulting in profound and often reversible changes in cell morphology and function.[3] These characteristics make 6,7-Epoxy-latrunculin A a valuable tool for the real-time investigation of actin dynamics in living cells.

These application notes provide a comprehensive guide for utilizing 6,7-Epoxy-latrunculin A in live-cell imaging studies to dissect the role of actin dynamics in various cellular contexts. The provided protocols and data are primarily based on the extensive research conducted with the closely related and well-characterized compound, Latrunculin A, which shares a similar mechanism of action.

Mechanism of Action

6,7-Epoxy-latrunculin A, following the established mechanism of latrunculins, exerts its effects on actin dynamics through a primary mechanism:

• G-actin Sequestration: It binds to monomeric G-actin with high affinity, forming a 1:1 complex that is incapable of participating in filament elongation.[4] This sequestration reduces the cellular pool of available G-actin, shifting the equilibrium towards F-actin depolymerization.

• Promotion of Depolymerization: By sequestering G-actin, latrunculins indirectly promote the disassembly of existing actin filaments.[5][6] Some studies on Latrunculin A also suggest a more direct role in accelerating the depolymerization rate at the ends of actin filaments.[5][6]

• Filament Severing: At higher concentrations, Latrunculin A has been shown to induce the severing of actin filaments, further contributing to the rapid disruption of the cytoskeleton.[5][6]

The culmination of these effects is a rapid and dose-dependent disassembly of the cellular F-actin network, which can be visualized and quantified using live-cell imaging techniques.

Quantitative Data Summary

The following table summarizes quantitative data obtained from studies using Latrunculin A, which is expected to have a similar potency to 6,7-Epoxy-latrunculin A. These values provide a starting point for experimental design.

Parameter	Value	Cell Type/System	Reference
Binding Affinity (Kd) to G-actin
ATP-actin	0.1 µM	Muscle actin (in vitro)	[5][6]
ADP-Pi-actin	0.4 µM	Muscle actin (in vitro)	[5][6]
ADP-actin	4.7 µM	Muscle actin (in vitro)	[5][6]
Effective Concentration for Actin Disruption
Inhibition of cell migration	50-1000 nM	Human prostate cancer PC-3M cells	[7]
Disruption of actin cytoskeleton	1.3 - 5 µM	Hippocampal neurons	[8]
Induction of nuclear actin rods	4.7 µM	Mouse Embryonic Fibroblasts (MEFs)	[9]
Time Course of Action
Rapid disassembly of actin filaments	Tens of seconds	Animal and yeast cells	[5][6]
Reduction in cortical F-actin	2 hours	Hippocampal neurons	[8]
Near complete F-actin depolymerization	24 hours	Hippocampal neurons	[8]

Experimental Protocols

Protocol 1: Live-Cell Imaging of Actin Cytoskeleton Disruption

This protocol outlines the general procedure for visualizing the real-time effects of 6,7-Epoxy-latrunculin A on the actin cytoskeleton in cultured cells.

Materials:

• Cells of interest cultured on glass-bottom dishes or chamber slides suitable for high-resolution microscopy.

• Fluorescent probe for labeling F-actin (e.g., Lifeact-GFP, SiR-actin).

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM/F12 supplemented with HEPES and serum).

• Stock solution of 6,7-Epoxy-latrunculin A (e.g., 1 mM in DMSO).

• Live-cell imaging microscope equipped with an environmental chamber (37°C, 5% CO₂).

Procedure:

• Cell Preparation:

  • Seed cells on imaging-quality dishes to achieve 50-70% confluency on the day of the experiment.

  • If using a fluorescent protein-based actin probe like Lifeact-GFP, transfect the cells 24-48 hours prior to imaging. For live-cell stains like SiR-actin, follow the manufacturer's protocol for labeling.

• Microscope Setup:

  • Turn on the microscope and environmental chamber, allowing them to equilibrate to 37°C and 5% CO₂.

  • Mount the dish with cells on the microscope stage.

• Pre-treatment Imaging:

  • Identify a field of view with healthy, well-spread cells expressing the actin probe.

  • Acquire a series of baseline images (e.g., every 1-5 minutes for 15-30 minutes) to capture the normal dynamics of the actin cytoskeleton before treatment.

• Treatment with 6,7-Epoxy-latrunculin A:

  • Prepare a working solution of 6,7-Epoxy-latrunculin A in pre-warmed live-cell imaging medium at 2x the final desired concentration.

  • Carefully remove half of the medium from the imaging dish and replace it with an equal volume of the 2x 6,7-Epoxy-latrunculin A solution to achieve the final concentration (e.g., 100 nM - 5 µM).

• Post-treatment Time-Lapse Imaging:

  • Immediately begin acquiring time-lapse images at the same rate as the pre-treatment imaging or at a faster rate to capture the initial rapid changes.

  • Continue imaging for the desired duration (e.g., 30 minutes to several hours) to observe the full course of actin disruption.

• Data Analysis:

  • Analyze the time-lapse series to observe changes in cell morphology, stress fiber integrity, lamellipodia dynamics, and overall F-actin distribution.

  • Quantify parameters such as cell area, circularity, and fluorescence intensity of F-actin structures over time.

Protocol 2: Fluorescence Recovery After Photobleaching (FRAP) to Measure Actin Dynamics

FRAP is a powerful technique to quantify the turnover rate of actin filaments. By photobleaching a specific region of interest (ROI) containing fluorescently labeled actin, the recovery of fluorescence in that region over time reflects the rate of actin polymerization and filament movement.

Materials:

• Same as Protocol 1, with the addition of a microscope equipped with a high-powered laser for photobleaching.

Procedure:

• Cell Preparation and Microscope Setup:

  • Follow steps 1 and 2 from Protocol 1.

• Pre-treatment FRAP:

  • Select a cell with a stable region of F-actin (e.g., a stress fiber or a portion of the lamellipodium).

  • Acquire a few pre-bleach images of the ROI.

  • Use a high-intensity laser to photobleach the ROI.

  • Immediately begin acquiring a time-lapse series of images of the bleached region to monitor fluorescence recovery.

• Treatment with 6,7-Epoxy-latrunculin A:

  • Add 6,7-Epoxy-latrunculin A to the cells as described in Protocol 1.

  • Allow the cells to incubate with the compound for a desired period (e.g., 15-30 minutes) to ensure it has taken effect.

• Post-treatment FRAP:

  • Select a similar cellular region in a treated cell (if distinct structures remain) or a region of diffuse actin fluorescence.

  • Perform the FRAP experiment as described in step 2.

• Data Analysis:

  • Measure the fluorescence intensity within the ROI for each time point in both the pre- and post-treatment datasets.

  • Correct for photobleaching during image acquisition.

  • Normalize the recovery data and fit it to a mathematical model to extract the mobile fraction and the characteristic recovery time (τ). A significant increase in τ and a decrease in the mobile fraction after treatment would indicate a reduction in actin dynamics.

Signaling Pathway and Logical Relationships

The following diagram illustrates the mechanism of action of 6,7-Epoxy-latrunculin A and its impact on actin-dependent cellular processes.

Conclusion

6,7-Epoxy-latrunculin A is a potent and specific inhibitor of actin polymerization, making it an invaluable tool for researchers studying the dynamic processes governed by the actin cytoskeleton. By employing live-cell imaging techniques in conjunction with this compound, scientists can gain critical insights into the roles of actin in health and disease, and drug development professionals can assess the impact of novel therapeutics on fundamental cellular machinery. The protocols and information provided here serve as a robust starting point for designing and executing experiments to explore the fascinating world of actin dynamics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [PDF] Latrunculin alters the actin-monomer subunit interface to prevent polymerization | Semantic Scholar [semanticscholar.org]
• 3. Latrunculin - Wikipedia [en.wikipedia.org]
• 4. adipogen.com [adipogen.com]
• 5. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Latrunculin A Accelerates Actin Filament Depolymerization in Addition to Sequestering Actin Monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Focal Adhesion Formation with 6,7-Epoxy-latrunculin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Epoxy-latrunculin A is a potent inhibitor of actin polymerization, derived from the Red Sea sponge Negombata magnifica[1]. Like its well-studied analog, Latrunculin A, it functions by sequestering actin monomers (G-actin), preventing their assembly into filamentous actin (F-actin)[2][3]. The integrity of the actin cytoskeleton is intrinsically linked to the formation, maintenance, and dynamics of focal adhesions—complex macromolecular structures that connect the cell's cytoskeleton to the extracellular matrix (ECM). Disruption of actin polymerization with agents like 6,7-Epoxy-latrunculin A provides a powerful tool to investigate the critical role of the actin cytoskeleton in the assembly and signaling of focal adhesions.

These application notes provide detailed protocols for utilizing 6,7-Epoxy-latrunculin A to study its effects on focal adhesion formation, including quantitative analysis of focal adhesion morphology and the localization of key focal adhesion proteins.

Mechanism of Action

6,7-Epoxy-latrunculin A, akin to Latrunculin A, disrupts the actin cytoskeleton by binding to G-actin monomers in a 1:1 ratio, thereby preventing their polymerization into F-actin filaments[2]. This sequestration of actin monomers shifts the equilibrium towards F-actin depolymerization, leading to a rapid and dose-dependent disassembly of actin stress fibers. Since actin stress fibers are essential for the maturation and stability of focal adhesions, treatment with 6,7-Epoxy-latrunculin A leads to the disorganization and disassembly of these adhesive structures. This allows for the investigation of signaling pathways and structural dependencies that govern focal adhesion dynamics.

Key Applications

• Investigating the role of actin polymerization in focal adhesion assembly and disassembly: By observing the time-course and dose-dependent effects of 6,7-Epoxy-latrunculin A, researchers can elucidate the kinetics of focal adhesion turnover.

• Studying the hierarchy of protein recruitment to focal adhesions: Inhibition of actin polymerization allows for the study of which focal adhesion proteins can localize to adhesion sites independently of a mature actin cytoskeleton.

• Elucidating signaling pathways downstream of actin cytoskeleton integrity: The disruption of focal adhesions by 6,7-Epoxy-latrunculin A can be used to probe signaling cascades that are sensitive to changes in cell adhesion and cytoskeletal tension.

Data Presentation

The following tables summarize the expected qualitative and quantitative effects of Latrunculin A on focal adhesions, which can be used as a proxy for the effects of 6,7-Epoxy-latrunculin A. Researchers should perform their own dose-response and time-course experiments to obtain precise quantitative data for their specific cell type and experimental conditions.

Table 1: Dose-Dependent Effects of Latrunculin A on Focal Adhesions in Human Trabecular Meshwork (HTM) Cells (30-minute treatment)

Concentration of Latrunculin A	Effect on Actin Cytoskeleton	Effect on Vinculin-Containing Focal Adhesions
0.2 µM	Mild disorganization of actin filaments.	Minor changes in focal adhesion morphology.
1 µM	Progressive deterioration of actin filaments.	Noticeable disorganization of focal contacts.
2 µM	Significant disruption of actin stress fibers.	Pronounced disorganization of focal adhesions.
5 µM	Complete disassembly of actin stress fibers.	Severe disruption and loss of focal adhesions.

Source: Data extrapolated from qualitative descriptions in a study on human trabecular meshwork cells[4].

Table 2: Time-Dependent Effects of 2 µM Latrunculin A on HTM Cell Morphology

Treatment Duration	Effect on Cell Morphology
6 hours	Cell rounding and intercellular separation.
24 hours	Pronounced cell rounding and separation.
24 hours (recovery)	Partial recovery of normal cell morphology.
48 hours (recovery)	Almost complete recovery of cell morphology.

Source: Data extrapolated from qualitative descriptions in a study on human trabecular meshwork cells[4].

Table 3: Quantitative Analysis of Focal Adhesions Following Actin Disruption (Methodological Example)

Parameter	Control (DMSO)	Actin-Disrupting Agent
Number of Focal Adhesions per Cell	e.g., 150 ± 25	e.g., 50 ± 10
Average Focal Adhesion Area (µm²)	e.g., 1.2 ± 0.3	e.g., 0.5 ± 0.1
Total Focal Adhesion Area per Cell (µm²)	e.g., 180 ± 30	e.g., 25 ± 5
Vinculin Intensity in Focal Adhesions (A.U.)	e.g., 1000 ± 150	e.g., 400 ± 75

Note: This table presents hypothetical data based on methodologies for quantitative analysis of focal adhesions. Actual values will vary depending on the cell type, substrate, and specific experimental conditions.

Experimental Protocols

Protocol 1: Treatment of Cells with 6,7-Epoxy-latrunculin A

This protocol describes the general procedure for treating adherent cells with 6,7-Epoxy-latrunculin A to study its effects on focal adhesion formation.

Materials:

• Adherent cells (e.g., NIH3T3, HeLa, U2OS)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 6,7-Epoxy-latrunculin A stock solution (e.g., 1 mM in DMSO)

• Glass-bottom dishes or coverslips suitable for microscopy

Procedure:

• Cell Seeding: Seed cells onto glass-bottom dishes or coverslips at a density that will result in 50-70% confluency at the time of the experiment. Allow cells to adhere and spread for at least 24 hours.

• Preparation of Working Solution: Dilute the 6,7-Epoxy-latrunculin A stock solution in pre-warmed complete cell culture medium to the desired final concentration. It is recommended to perform a dose-response curve (e.g., 0.1 µM, 0.5 µM, 1 µM, 2 µM, 5 µM) to determine the optimal concentration for your cell type. A vehicle control (DMSO) should be run in parallel.

• Cell Treatment: Remove the culture medium from the cells and replace it with the medium containing 6,7-Epoxy-latrunculin A or the vehicle control.

• Incubation: Incubate the cells for the desired period. For time-course experiments, typical time points range from 15 minutes to 24 hours.

• Proceed to Analysis: After incubation, the cells are ready for downstream analysis, such as immunofluorescence staining or live-cell imaging.

Protocol 2: Immunofluorescence Staining of Focal Adhesions and Actin Cytoskeleton

This protocol outlines the steps for fixing and staining cells to visualize focal adhesions (using an anti-vinculin or anti-paxillin antibody) and the actin cytoskeleton.

Materials:

• Treated and control cells on coverslips

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody (e.g., mouse anti-vinculin or mouse anti-paxillin)

• Fluorophore-conjugated secondary antibody (e.g., goat anti-mouse IgG Alexa Fluor 488)

• Phalloidin (B8060827) conjugated to a fluorophore (e.g., Phalloidin-iFluor 594)

• DAPI (for nuclear staining)

• Mounting medium

Procedure:

• Fixation: Gently wash the cells with PBS. Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash the cells three times with PBS. Block non-specific antibody binding by incubating with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary antibody in blocking buffer according to the manufacturer's instructions. Incubate the cells with the primary antibody solution for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS.

• Secondary Antibody and Phalloidin Incubation: Dilute the fluorophore-conjugated secondary antibody and fluorophore-conjugated phalloidin in blocking buffer. Incubate the cells with this solution for 1 hour at room temperature, protected from light.

• Nuclear Staining: Wash the cells three times with PBS. Incubate with DAPI solution for 5 minutes.

• Mounting: Wash the cells three times with PBS. Mount the coverslips onto microscope slides using a mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope. Capture images for subsequent quantitative analysis.

Protocol 3: Quantitative Analysis of Focal Adhesions using ImageJ/Fiji

This protocol provides a basic workflow for quantifying focal adhesion parameters from immunofluorescence images.

Software:

• ImageJ or Fiji (freely available)

Procedure:

• Image Acquisition: Acquire high-resolution images of your stained cells. Ensure consistent imaging parameters (e.g., exposure time, laser power) across all experimental conditions.

• Image Pre-processing:

  • Open the image of the focal adhesion staining (e.g., vinculin channel).

  • Convert the image to 8-bit or 16-bit grayscale.

  • Subtract the background to reduce noise.

• Thresholding:

  • Apply a threshold to the image to segment the focal adhesions from the background. The threshold value should be carefully chosen to accurately represent the stained structures.

• Particle Analysis:

  • Use the "Analyze Particles" function in ImageJ/Fiji.

  • Set the size and circularity parameters to exclude non-specific particles and noise.

  • This function will output the number of focal adhesions, their individual areas, and other morphological parameters.

• Data Collection:

  • Repeat this analysis for a sufficient number of cells for each experimental condition to ensure statistical significance.

  • Export the data to a spreadsheet program for further analysis and graphing.

Visualization of Signaling Pathways and Workflows

References

• 1. Vinculin controls focal adhesion formation by direct interactions with talin and actin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High Rates of Actin Filament Turnover in Budding Yeast and Roles for Actin in Establishment and Maintenance of Cell Polarity Revealed Using the Actin Inhibitor Latrunculin-A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

determining effective concentration of 6,7-Epoxy-latrunculin A

This technical support center provides researchers, scientists, and drug development professionals with guidance on determining the effective concentration of 6,7-Epoxy-latrunculin A in their experiments. Due to the limited specific data available for this particular analog, this guide leverages the extensive knowledge of the closely related compound, Latrunculin A, to provide a framework for empirical determination of optimal working concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of 6,7-Epoxy-latrunculin A?

6,7-Epoxy-latrunculin A is an actin polymerization inhibitor.[1][2] Like other members of the latrunculin family, it is expected to bind to monomeric globular actin (G-actin) in a 1:1 ratio.[3][4][5] This sequestration of G-actin monomers prevents their incorporation into filamentous actin (F-actin), leading to the disruption and depolymerization of the actin cytoskeleton.[3][5]

Q2: What is a good starting concentration for my experiments with 6,7-Epoxy-latrunculin A?

As there is limited specific data for 6,7-Epoxy-latrunculin A, we recommend starting with a concentration range similar to that used for Latrunculin A. For many cell lines, effects of Latrunculin A are observed in the range of 0.1 to 1 µM for morphological changes and can be higher for cytotoxicity.[4] A good starting point for a dose-response experiment would be a range from 10 nM to 10 µM.

Q3: How long should I incubate my cells with 6,7-Epoxy-latrunculin A?

The effects of latrunculins on the actin cytoskeleton are typically rapid, with changes in cell morphology often visible within minutes to a few hours. For initial experiments, an incubation time of 1 to 4 hours is recommended to observe effects on actin organization. For long-term effects such as cytotoxicity or inhibition of proliferation, incubation times of 24 to 72 hours may be necessary.

Q4: How can I visually confirm that 6,7-Epoxy-latrunculin A is affecting the actin cytoskeleton?

The most common method is to stain the cells with fluorescently-labeled phalloidin (B8060827), which binds specifically to F-actin. In untreated cells, you should observe well-defined actin stress fibers. In treated cells, you would expect to see a dose-dependent decrease in stress fibers and an increase in diffuse cytoplasmic staining, indicating actin depolymerization. Changes in cell morphology, such as cell rounding, can also be observed by phase-contrast microscopy.

Q5: Is the effect of 6,7-Epoxy-latrunculin A reversible?

The effects of Latrunculin A are known to be reversible upon washout of the compound. It is likely that 6,7-Epoxy-latrunculin A also has reversible effects, but this should be confirmed experimentally for your specific system.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect on cell morphology or actin filaments.	Concentration is too low.	Increase the concentration of 6,7-Epoxy-latrunculin A. Perform a wider dose-response curve.
Incubation time is too short.	Increase the incubation time. Check for effects at multiple time points (e.g., 30 min, 1h, 4h).
The compound is degraded.	Ensure proper storage of the compound (typically at -20°C). Prepare fresh dilutions for each experiment.
High levels of cell death even at low concentrations.	The cell line is particularly sensitive.	Use a lower concentration range in your dose-response experiments.
The observed effect is cytotoxicity rather than specific actin disruption.	Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) in parallel with your actin staining to distinguish between specific effects and general toxicity.
Inconsistent results between experiments.	Variability in cell density or passage number.	Use cells at a consistent confluency and within a defined passage number range.
Inconsistent dilution of the compound.	Prepare a fresh stock solution and perform serial dilutions carefully for each experiment.

Experimental Protocols

Protocol 1: Determining the Effective Concentration via Dose-Response and Phalloidin Staining

Objective: To determine the concentration range of 6,7-Epoxy-latrunculin A that effectively disrupts the actin cytoskeleton in a specific cell line.

Materials:

• Your cell line of interest

• Complete cell culture medium

• 6,7-Epoxy-latrunculin A stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Fluorescently-labeled phalloidin (e.g., Phalloidin-iFluor 488)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

• Glass coverslips and microscope slides

• Fluorescence microscope

Procedure:

• Seed cells on glass coverslips in a multi-well plate and allow them to adhere and grow to 50-70% confluency.

• Prepare serial dilutions of 6,7-Epoxy-latrunculin A in complete cell culture medium. A suggested range is 0 nM (DMSO control), 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 5 µM, and 10 µM.

• Remove the medium from the cells and replace it with the medium containing the different concentrations of 6,7-Epoxy-latrunculin A.

• Incubate the cells for a defined period (e.g., 1-4 hours) at 37°C in a CO2 incubator.

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Wash the cells three times with PBS.

• Stain the F-actin by incubating with a fluorescently-labeled phalloidin solution (prepared according to the manufacturer's instructions) for 30-60 minutes at room temperature in the dark.

• Counterstain the nuclei by incubating with DAPI solution for 5 minutes.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides using a mounting medium.

• Visualize the cells using a fluorescence microscope. The effective concentration will be the range where you observe a clear disruption of actin stress fibers compared to the control.

Protocol 2: Cell Viability Assay (MTT Assay)

Objective: To assess the cytotoxicity of 6,7-Epoxy-latrunculin A.

Materials:

• Your cell line of interest

• Complete cell culture medium

• 6,7-Epoxy-latrunculin A stock solution

• 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of 6,7-Epoxy-latrunculin A in complete cell culture medium.

• Treat the cells with the different concentrations of the compound and a vehicle control.

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

• Add the solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Quantitative Data Summary (Latrunculin A as a Reference)

Compound	Cell Line	Assay	Effective Concentration	Observed Effect
Latrunculin A	Human breast carcinoma T47D	HIF-1 activation	IC50: 6.7 µM	Inhibition of hypoxia-induced HIF-1 activation.[6]
Latrunculin A	Human hepatoma HepG2	Cell migration	0.1 µM (24 hours)	Significant decrease in cell migration.[6]
Latrunculin A	Human hepatoma HepG2	HuR levels	0.2 µM (4 hours)	Significant inhibitory effect on HuR levels.[6]
Latrunculin A	Human prostate cancer PC-3M	Cell invasion	50-1000 nM	Potent anti-invasive activity.[6]
Latrunculin A	Various cancer cell lines	Cytotoxicity	IC50: 95-166 nM	Inhibition of cell growth.
Latrunculin A	Cultured cells	Actin polymerization	0.1-1 µM	Detectable effects on cell morphology.[4]

Visualizations

Caption: Mechanism of action of 6,7-Epoxy-latrunculin A.

Caption: Experimental workflow for determining effective concentration.

Caption: Troubleshooting decision tree.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Latrunculin - Wikipedia [en.wikipedia.org]
• 4. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 6. medchemexpress.com [medchemexpress.com]

reversibility of 6,7-Epoxy-latrunculin A effects on cells

Disclaimer: To date, specific experimental data on the reversibility of 6,7-Epoxy-latrunculin A's effects on cells is limited in publicly available scientific literature. However, based on its shared mechanism of action with other members of the latrunculin family, particularly Latrunculin A, it is highly anticipated that its effects are also reversible. The following troubleshooting guides and FAQs are based on the well-documented reversibility of Latrunculin A and should serve as a valuable resource for experimental design.

Frequently Asked Questions (FAQs)

Q1: Are the effects of 6,7-Epoxy-latrunculin A on the actin cytoskeleton reversible?

While direct studies on 6,7-Epoxy-latrunculin A are not widely available, the effects of the closely related compound, Latrunculin A, are well-documented to be reversible.[1][2][3][4][5][6] Latrunculins function by binding to monomeric globular actin (G-actin), preventing its polymerization into filamentous actin (F-actin).[1][7][8][9] This mechanism does not involve covalent modification of the actin monomer, and upon removal of the compound, the G-actin pool is released and can repolymerize, restoring the actin cytoskeleton. Therefore, it is highly probable that the effects of 6,7-Epoxy-latrunculin A are also reversible.

Q2: How long does it take for cells to recover after treatment with a latrunculin compound?

The recovery time is dependent on several factors, including the concentration of the compound used, the duration of the treatment, and the cell type. Based on studies with Latrunculin A, recovery can be observed within minutes to hours after washout. For example, in some cell types, morphological recovery can begin within an hour, with a more complete restoration of the actin cytoskeleton observed within 24 to 48 hours.[2]

Q3: What are the typical concentrations of latrunculins used, and do they influence reversibility?

Effective concentrations of latrunculins can range from nanomolar to low micromolar. Higher concentrations and longer incubation times will lead to more profound disruption of the actin cytoskeleton and may require longer recovery periods. It is crucial to determine the optimal concentration for your specific cell line and experimental goals to ensure that the effects are reversible and not due to cytotoxicity. Treatment with Latrunculin A for 48 hours has been reported to be toxic to some cells.[10]

Q4: Will 6,7-Epoxy-latrunculin A affect other cytoskeletal components like microtubules?

Studies on Latrunculin A have shown that it specifically targets the actin cytoskeleton, with no direct effects on the organization of microtubules.[5] This specificity makes latrunculins valuable tools for studying actin-specific cellular processes.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Cells are not recovering their morphology or actin structure after washout.	1. Concentration of 6,7-Epoxy-latrunculin A is too high or treatment duration is too long, leading to cytotoxicity. 2. Incomplete washout of the compound. 3. The specific cell line has a slow recovery rate.	1. Perform a dose-response and time-course experiment to determine the optimal, non-toxic concentration and incubation time for your cells. 2. Ensure a thorough washout procedure. Increase the number of washes with fresh, pre-warmed media. 3. Extend the recovery period and monitor the cells at multiple time points (e.g., 1, 6, 12, 24, 48 hours) post-washout.
Variability in recovery between experiments.	1. Inconsistent cell density or health. 2. Inconsistent washout procedure. 3. Differences in reagent preparation.	1. Ensure consistent cell seeding density and use healthy, low-passage number cells for all experiments. 2. Standardize the washout protocol, including the volume of wash buffer and the number of washes. 3. Prepare fresh dilutions of 6,7-Epoxy-latrunculin A for each experiment from a validated stock solution.
Unexpected changes in other cellular components or functions.	While latrunculins are specific for actin, prolonged disruption of the actin cytoskeleton can have indirect effects on other cellular processes.	If observing unexpected effects, consider shortening the treatment duration or lowering the concentration. Investigate whether the observed secondary effects are a known consequence of actin disruption in your specific cellular context.

Data Summary: Reversibility of Latrunculin A

The following table summarizes quantitative data from studies on the reversibility of Latrunculin A, which can be used as a starting point for designing experiments with 6,7-Epoxy-latrunculin A.

Cell Type	Latrunculin A Concentration	Treatment Duration	Recovery Time	Observed Effect & Reversibility
Human Trabecular Meshwork (HTM) Cells	0.02, 0.2, 2 µM	24 hours	24 - 48 hours	Time-dependent morphological changes (cell rounding and separation). Recovery was almost complete after 24 and 48 hours in drug-free medium.[2]
Human Trabecular Meshwork (HTM) Cells	10 µM	1 hour	1 - 48 hours	Marked cell retraction. Dramatic recovery of cell morphology within 1 hour, essentially complete by 48 hours.[2]
Quail Skeletal Muscle Cells (Fibroblasts)	0.2 µM	A few hours	Not specified	Loss of stress fibers. The effect was reversible upon removal of the drug.[4]
Quail Skeletal Muscle Cells (Fibroblasts)	1.0 µM	10 minutes	Not specified	Loss of stress fibers. The effect was reversible upon removal of the drug.[4]
Hippocampal Neurons	5 µM	24 hours	24 hours	Loss of F-actin from neurite shafts and dendritic spines. A 24-hour recovery in drug-free media led to the repolymerization of F-actin and the reformation of many spines.[5][10]

Experimental Protocols

Key Experiment: Assessing the Reversibility of 6,7-Epoxy-latrunculin A Effects by Immunofluorescence

This protocol outlines the steps to treat cells with 6,7-Epoxy-latrunculin A, perform a washout, and visualize the recovery of the actin cytoskeleton using immunofluorescence.

Materials:

• Cells cultured on glass coverslips

• 6,7-Epoxy-latrunculin A stock solution (in DMSO)

• Complete cell culture medium, pre-warmed to 37°C

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS

• Fluorescently-labeled phalloidin (B8060827) (e.g., Phalloidin-iFluor 488)

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cells on sterile glass coverslips in a petri dish or multi-well plate and culture until they reach the desired confluency.

• Treatment:

  • Prepare the desired concentration of 6,7-Epoxy-latrunculin A in pre-warmed complete culture medium.

  • Include a vehicle control (DMSO) at the same final concentration as the drug-treated samples.

  • Aspirate the old medium from the cells and add the medium containing 6,7-Epoxy-latrunculin A or the vehicle control.

  • Incubate for the desired duration (e.g., 1-24 hours) at 37°C in a CO2 incubator.

• Washout and Recovery:

  • To initiate recovery, aspirate the drug-containing medium.

  • Gently wash the cells three times with pre-warmed, drug-free complete culture medium.

  • After the final wash, add fresh, pre-warmed complete culture medium.

  • Return the cells to the incubator and allow them to recover for various time points (e.g., 0, 1, 6, 24, 48 hours).

• Fixation and Permeabilization:

  • At each recovery time point, wash the cells once with PBS.

  • Fix the cells with 4% PFA in PBS for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 5-10 minutes.

  • Wash the cells three times with PBS.

• Staining:

  • Block non-specific binding by incubating the cells with 1% BSA in PBS for 30 minutes.

  • Incubate the cells with fluorescently-labeled phalloidin (diluted in 1% BSA/PBS according to the manufacturer's instructions) for 20-60 minutes at room temperature, protected from light.

  • Wash the cells three times with PBS.

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash the cells three times with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto glass slides using an appropriate mounting medium.

  • Image the cells using a fluorescence microscope, capturing images of the actin cytoskeleton and nuclei.

Visualizations

Caption: Mechanism of actin polymerization inhibition by 6,7-Epoxy-latrunculin A.

Caption: Experimental workflow for assessing the reversibility of 6,7-Epoxy-latrunculin A effects.

References

• 1. Latrunculin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Differential effects of Latrunculin-A on myofibrils in cultures of skeletal muscle cells: Insights into mechanisms of myofibrillogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential effects of Latrunculin-A on myofibrils in cultures of skeletal muscle cells: insights into mechanisms of myofibrillogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of latrunculin-A on morphology and actin-associated adhesions of cultured human trabecular meshwork cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Optical Control of G-Actin with a Photoswitchable Latrunculin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 6,7-Epoxy-latrunculin A Treatment in Cell Death Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 6,7-Epoxy-latrunculin A in studies related to cell death, with a particular focus on anoikis.

Understanding the Role of 6,7-Epoxy-latrunculin A in Cell Viability

6,7-Epoxy-latrunculin A, a derivative of the marine toxin Latrunculin A, is a potent inhibitor of actin polymerization. It functions by sequestering globular actin (G-actin) monomers, thereby preventing their incorporation into filamentous actin (F-actin) and leading to the disassembly of existing actin filaments. While disruption of the actin cytoskeleton is often a trigger for apoptosis, in the specific context of anoikis—a form of programmed cell death induced by cell detachment from the extracellular matrix (ECM)—modulating actin dynamics can be a tool to study the underlying signaling mechanisms. It is crucial to note that the primary and most documented effect of latrunculins on adherent cells is the induction of apoptosis. The application in preventing cell death is nuanced and likely restricted to specific experimental conditions related to anoikis.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 6,7-Epoxy-latrunculin A?

A1: 6,7-Epoxy-latrunculin A binds to G-actin monomers in a 1:1 ratio, preventing them from polymerizing into F-actin filaments. This leads to a net depolymerization of the actin cytoskeleton, affecting cellular processes that rely on dynamic actin structures, such as cell shape, motility, and adhesion.

Q2: Is 6,7-Epoxy-latrunculin A expected to prevent or induce cell death?

A2: In most contexts, particularly with adherent cells, disruption of the actin cytoskeleton by latrunculins induces apoptosis. However, in the study of anoikis, where cell detachment triggers apoptosis, altering actin dynamics with 6,7-Epoxy-latrunculin A can be used experimentally to dissect the signaling pathways that link cell adhesion to survival. The effect (prevention vs. induction) is highly context-dependent, relying on cell type, concentration, and the specific cell death trigger being investigated.

Q3: What is anoikis and how is it related to the actin cytoskeleton?

A3: Anoikis is a type of programmed cell death that occurs when anchorage-dependent cells detach from the surrounding extracellular matrix. The actin cytoskeleton is integral to forming and maintaining focal adhesions, which are the primary sites of cell-ECM contact. Signaling from these adhesion points, involving proteins like Focal Adhesion Kinase (FAK) and Src, is crucial for cell survival. Disruption of the actin cytoskeleton can interfere with these survival signals, leading to anoikis.

Q4: What are the typical working concentrations for 6,7-Epoxy-latrunculin A?

A4: The optimal concentration is cell-type dependent and must be determined empirically. For studying effects on the actin cytoskeleton, concentrations typically range from nanomolar to low micromolar. It is recommended to perform a dose-response curve to identify the desired effect on actin without causing immediate, widespread cytotoxicity.

Q5: How can I verify that the 6,7-Epoxy-latrunculin A is active?

A5: The most direct method is to visualize the actin cytoskeleton using phalloidin (B8060827) staining and fluorescence microscopy. Treatment with an effective concentration of 6,7-Epoxy-latrunculin A should result in a visible disruption of F-actin stress fibers and an increase in diffuse G-actin staining.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No observable effect on cell morphology or actin cytoskeleton.	1. Compound degradation: Improper storage or handling. 2. Insufficient concentration: The concentration used is too low for the specific cell type. 3. Short incubation time: The treatment duration is not long enough to see an effect.	1. Ensure 6,7-Epoxy-latrunculin A is stored correctly (typically at -20°C in a suitable solvent like DMSO). Prepare fresh dilutions for each experiment. 2. Perform a dose-response experiment with a wider range of concentrations. 3. Increase the incubation time. Observe cells at multiple time points (e.g., 30 min, 1h, 4h, 24h).
High levels of cell death in control (adherent) cells.	1. Concentration is too high: The chosen concentration is cytotoxic. 2. Solvent toxicity: The concentration of the solvent (e.g., DMSO) is too high.	1. Reduce the concentration of 6,7-Epoxy-latrunculin A. Determine the IC50 for your cell line. 2. Ensure the final solvent concentration is consistent across all conditions and is at a non-toxic level (typically <0.1% for DMSO).
Inconsistent results between experiments.	1. Variability in cell confluence: Cell density can affect the cellular response. 2. Inconsistent reagent preparation: Errors in dilution or handling of the compound.	1. Standardize cell seeding density and ensure consistent confluence at the time of treatment. 2. Prepare a single, large stock of the compound and aliquot for single-use to minimize freeze-thaw cycles.
Difficulty in interpreting anoikis assay results.	1. Incomplete cell detachment: Some cells may re-attach or clump together in suspension culture. 2. Apoptosis assay timing: The time point for measuring apoptosis may be too early or too late.	1. Use ultra-low attachment plates to prevent re-adhesion. Ensure a single-cell suspension at the start of the experiment. 2. Perform a time-course experiment to determine the optimal time point for detecting apoptosis in your model system (e.g., 6h, 12h, 24h, 48h).

Experimental Protocols

Protocol 1: Induction and Assessment of Anoikis

This protocol describes a general method for inducing anoikis and assessing cell viability.

Materials:

• Adherent cells of interest

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Ultra-low attachment plates

• 6,7-Epoxy-latrunculin A stock solution (e.g., 1 mM in DMSO)

• Apoptosis detection kit (e.g., Annexin V-FITC and Propidium Iodide)

• Flow cytometer

Procedure:

• Culture cells to 70-80% confluence in standard tissue culture plates.

• Prepare a single-cell suspension by trypsinization.

• Wash the cells with complete medium to neutralize trypsin.

• Resuspend the cells in complete medium at a concentration of 1 x 10^5 cells/mL.

• Seed the cell suspension into ultra-low attachment plates.

• Treat the suspended cells with the desired concentrations of 6,7-Epoxy-latrunculin A or vehicle control (DMSO).

• Incubate for the desired time points (e.g., 24 hours).

• Harvest the cells and wash with cold PBS.

• Stain the cells with Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol.

• Analyze the samples by flow cytometry to quantify the percentage of live, early apoptotic, and late apoptotic/necrotic cells.

Protocol 2: Caspase-3 Activity Assay

This colorimetric assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cell lysate from anoikis experiment (Protocol 1)

• Caspase-3 colorimetric assay kit (containing a DEVD-pNA substrate)

• Microplate reader

Procedure:

• Prepare cell lysates from both adherent and suspended cells (with and without 6,7-Epoxy-latrunculin A treatment) according to the assay kit manufacturer's instructions.

• Determine the protein concentration of each lysate.

• In a 96-well plate, add an equal amount of protein from each lysate to separate wells.

• Add the caspase-3 substrate (Ac-DEVD-pNA) to each well.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the relative caspase-3 activity compared to the control group.

Quantitative Data Summary

The following table provides a hypothetical summary of data from an experiment investigating the effect of 6,7-Epoxy-latrunculin A on anoikis.

Treatment Condition	Cell Viability (%)	Relative Caspase-3 Activity
Adherent Control	95 ± 3	1.0
Suspended Control (Anoikis)	45 ± 5	4.2 ± 0.5
Suspended + 100 nM 6,7-Epoxy-latrunculin A	55 ± 4	3.1 ± 0.4
Suspended + 500 nM 6,7-Epoxy-latrunculin A	30 ± 6	5.8 ± 0.7

Data are presented as mean ± standard deviation.

Signaling Pathways and Experimental Workflows

Anoikis Signaling Pathway

The induction of anoikis involves the disruption of survival signals that are normally transmitted through focal adhesions. Key signaling pathways implicated include FAK/Src, RhoA/ROCK, and PI3K/Akt.

Caption: Signaling pathways involved in anoikis.

Experimental Workflow for Investigating Anoikis

The following diagram illustrates a typical workflow for studying the effect of 6,7-Epoxy-latrunculin A on anoikis.

solubility issues with 6,7-Epoxy-latrunculin A in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6,7-Epoxy-latrunculin A.

Disclaimer: Specific solubility and stability data for 6,7-Epoxy-latrunculin A is limited. The information provided here is largely based on data for the closely related and well-characterized compound, Latrunculin A. These guidelines should be considered as a starting point, and it is recommended to perform small-scale solubility and stability tests for your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is 6,7-Epoxy-latrunculin A and what is its primary mechanism of action?

6,7-Epoxy-latrunculin A is a compound isolated from the Red Sea sponge Negombata magnifica.[1][2] Like other members of the latrunculin family, it is an inhibitor of actin polymerization.[1][2] It is believed to function by sequestering actin monomers, thereby preventing their assembly into filaments. This disruption of the actin cytoskeleton affects various cellular processes.

Q2: What is the recommended solvent for dissolving 6,7-Epoxy-latrunculin A?

Q3: How should I prepare a stock solution of 6,7-Epoxy-latrunculin A?

To prepare a stock solution, dissolve the lyophilized 6,7-Epoxy-latrunculin A powder in anhydrous DMSO or ethanol. For example, to make a 1 mM stock solution, you would dissolve 0.438 mg of 6,7-Epoxy-latrunculin A (Molecular Weight: 437.55 g/mol ) in 1 mL of solvent. Ensure the powder is fully dissolved by gentle vortexing or pipetting. Store the stock solution at -20°C.

Q4: Can I dissolve 6,7-Epoxy-latrunculin A directly in cell culture media?

Directly dissolving 6,7-Epoxy-latrunculin A in aqueous solutions like cell culture media is not recommended due to its presumed low aqueous solubility. This can lead to precipitation and inaccurate concentrations in your experiments. The recommended method is to first prepare a concentrated stock solution in an organic solvent like DMSO and then dilute this stock solution into your cell culture media to the desired final concentration.

Q5: What is the stability of 6,7-Epoxy-latrunculin A in an aqueous solution?

Aqueous solutions of the related compound Latrunculin A are not recommended for storage for more than one day. It is advisable to prepare fresh dilutions in your aqueous experimental buffer or cell culture media from the frozen organic stock solution immediately before each experiment.

Troubleshooting Guide

Issue 1: I see precipitation in my cell culture media after adding 6,7-Epoxy-latrunculin A.

• Cause A: Low aqueous solubility. 6,7-Epoxy-latrunculin A is likely poorly soluble in aqueous solutions.

  • Solution: Always prepare a high-concentration stock solution in a recommended organic solvent (e.g., DMSO) first. Then, dilute this stock solution to the final working concentration in your cell culture media. The final concentration of the organic solvent in the media should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Cause B: The final concentration is too high. The compound may be precipitating because the final concentration in the media exceeds its solubility limit.

  • Solution: Try lowering the final working concentration of 6,7-Epoxy-latrunculin A.

• Cause C: Interaction with media components. Certain components in the cell culture media, such as proteins in fetal bovine serum (FBS), could potentially interact with the compound and cause it to precipitate.

  • Solution: When diluting the stock solution, add it to the media dropwise while gently swirling the plate or tube to ensure rapid and uniform mixing. You can also try pre-diluting the stock solution in a smaller volume of serum-free media before adding it to the final culture volume.

Issue 2: I am not observing the expected biological effect in my experiment.

• Cause A: Compound precipitation. If the compound has precipitated out of solution, the effective concentration will be much lower than intended.

  • Solution: Visually inspect your culture wells for any signs of precipitation. If observed, follow the troubleshooting steps for Issue 1.

• Cause B: Inactive compound due to improper storage. Repeated freeze-thaw cycles or improper storage of the stock solution can lead to degradation.

  • Solution: Aliquot the stock solution into smaller, single-use volumes to avoid multiple freeze-thaw cycles. Always store the stock solution at -20°C, protected from light and moisture.

• Cause C: Insufficient incubation time or concentration. The concentration of the compound or the duration of the treatment may not be optimal for your specific cell type and experimental setup.

  • Solution: Perform a dose-response and time-course experiment to determine the optimal working concentration and incubation time for your cells.

Quantitative Data

The following table summarizes the solubility of the related compounds, Latrunculin A and Latrunculin B, in common organic solvents. This data can be used as a guideline for preparing stock solutions of 6,7-Epoxy-latrunculin A.

Compound	Solvent	Solubility (approx.)
Latrunculin A	DMSO	25 mg/mL[3][4]
Latrunculin A	Ethanol	25 mg/mL[4]
Latrunculin B	DMSO	25 mg/mL[6]
Latrunculin B	Ethanol	25 mg/mL[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 6,7-Epoxy-latrunculin A in DMSO

• Materials:

  • 6,7-Epoxy-latrunculin A (lyophilized powder, MW: 437.55 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh out 1 mg of 6,7-Epoxy-latrunculin A powder and place it in a sterile microcentrifuge tube.

  • Add 228.5 µL of anhydrous DMSO to the tube.

  • Gently vortex the tube until the powder is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

  • Aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL) to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of a Working Solution in Cell Culture Media

• Materials:

  • 10 mM 6,7-Epoxy-latrunculin A stock solution in DMSO

  • Pre-warmed cell culture media

• Procedure:

  • Determine the desired final concentration of 6,7-Epoxy-latrunculin A in your experiment.

  • Calculate the volume of the stock solution needed. For example, to prepare 1 mL of media with a final concentration of 10 µM, you would need 1 µL of the 10 mM stock solution.

  • Add the calculated volume of the stock solution to the pre-warmed cell culture media.

  • Immediately mix the solution by gentle pipetting or swirling. Do not vortex, as this can cause foaming and damage media components.

  • Use the freshly prepared working solution for your experiment immediately. Do not store the diluted aqueous solution.

Visualizations

Caption: Workflow for preparing 6,7-Epoxy-latrunculin A solutions.

Caption: Troubleshooting logic for precipitation issues.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Latrunculin B | Actin | Tocris Bioscience [tocris.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Minimizing Variability in 6,7-Epoxy-latrunculin A Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize variability in experiments involving 6,7-Epoxy-latrunculin A, a potent inhibitor of actin polymerization.[1][2] This guide will address common issues encountered during experimentation, from solution preparation to data interpretation, ensuring more consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of 6,7-Epoxy-latrunculin A?

6,7-Epoxy-latrunculin A, often used interchangeably with Latrunculin A, functions as a potent inhibitor of actin polymerization. It binds to monomeric globular actin (G-actin) in a 1:1 stoichiometric ratio, preventing its assembly into filamentous actin (F-actin).[3][4][5] This sequestration of G-actin shifts the cellular equilibrium towards actin filament disassembly, leading to the disruption of the actin cytoskeleton.[4][6]

Q2: What is the difference between Latrunculin A and Latrunculin B?

Latrunculin A is a more potent inhibitor of actin polymerization than Latrunculin B.[3] Consequently, Latrunculin B may be used when a less drastic or slower disruption of the actin cytoskeleton is desired.[4]

Q3: How should I prepare and store 6,7-Epoxy-latrunculin A stock solutions?

For optimal stability, 6,7-Epoxy-latrunculin A should be dissolved in a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695).[7][8][9] Stock solutions should be stored at -20°C, where they are stable for at least one year.[7][8] It is recommended to prepare small aliquots to avoid repeated freeze-thaw cycles.[10] Aqueous solutions are not recommended for storage beyond one day.[7]

Q4: Is 6,7-Epoxy-latrunculin A cell-permeable?

Yes, 6,7-Epoxy-latrunculin A is cell-permeable, allowing for its use in live-cell experiments to study the dynamics of the actin cytoskeleton.[4][7]

Q5: Are the effects of 6,7-Epoxy-latrunculin A reversible?

Yes, the effects of 6,7-Epoxy-latrunculin A on the actin cytoskeleton are generally reversible upon removal of the compound from the cell culture medium.[3][6] The rate of recovery will depend on the cell type, concentration, and duration of the treatment.

Troubleshooting Guide

Issue 1: Inconsistent or No Effect on Actin Cytoskeleton

Possible Cause	Troubleshooting Step
Improper Stock Solution Preparation or Storage: The compound may have degraded due to improper handling.	- Ensure the stock solution was prepared using anhydrous DMSO or ethanol and stored in aliquots at -20°C.[7][8][10] - Avoid multiple freeze-thaw cycles. - Prepare fresh dilutions from a new aliquot for each experiment.
Incorrect Solvent for Cellular Assays: While soluble in ethanol, DMSO is often a more effective solvent for cellular permeation.[3]	- If using an ethanol stock, consider preparing a fresh stock in DMSO. To switch solvents, the ethanol can be evaporated under a gentle stream of nitrogen, and the compound immediately redissolved in DMSO.[7][8]
Suboptimal Concentration or Incubation Time: The concentration or duration of treatment may be insufficient for the specific cell type or experimental goal.	- Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line and assay. Effective concentrations can range from nanomolar to low micromolar.[11][12] - Consult the literature for concentrations used in similar cell types.
Cell Type Variability: Different cell lines exhibit varying sensitivities to 6,7-Epoxy-latrunculin A.[12]	- What works for one cell line may not be optimal for another. It is crucial to empirically determine the effective concentration for each cell type.
Low Cell Confluency: The state of the actin cytoskeleton can vary with cell density, potentially influencing the observed effect.	- Standardize the cell seeding density and confluency at the time of treatment to ensure consistency across experiments.

Issue 2: High Cell Toxicity or Death

Possible Cause	Troubleshooting Step
Concentration is Too High: Excessive concentrations of 6,7-Epoxy-latrunculin A can lead to cytotoxicity.[13]	- Perform a toxicity assay (e.g., MTT or Calcein-AM/Propidium Iodide staining) to determine the cytotoxic threshold for your cell line.[14] - Use the lowest effective concentration that achieves the desired biological effect.
Prolonged Incubation Time: Long exposure to the compound, even at lower concentrations, can be detrimental to cells.	- Reduce the incubation time. For many applications, significant disruption of the actin cytoskeleton can be observed within minutes to a few hours.[6]
Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.	- Ensure the final concentration of the solvent in the cell culture medium is low (typically ≤ 0.1%) and include a vehicle-only control in your experiments.

Issue 3: Variability in Downstream Signaling Readouts

Possible Cause	Troubleshooting Step
Indirect Effects of Actin Disruption: Disruption of the actin cytoskeleton can have widespread and sometimes unpredictable effects on various cellular processes and signaling pathways, such as ERK1/2 phosphorylation.[12][15]	- Carefully consider the potential downstream consequences of actin depolymerization when interpreting your data. - Use multiple time points to distinguish between early and late cellular responses.
Cell Cycle-Dependent Effects: The organization and dynamics of the actin cytoskeleton change throughout the cell cycle, which can influence the cellular response to 6,7-Epoxy-latrunculin A.	- If possible, synchronize your cell population to minimize variability arising from different cell cycle stages.

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
Binding Affinity (Kd)
ATP-actin	0.1 µM	In vitro	[11]
ADP-Pi-actin	0.4 µM	In vitro	[11]
ADP-actin	4.7 µM	In vitro	[11]
G-actin	0.19 µM	In vitro	[11]
IC50 / EC50 Values
IC50 (HIF-1 activation)	6.7 µM	T47D (human breast carcinoma)	[11]
IC50 (Cell Viability, 24h)	1.14 µM	MKN45 (human gastric cancer)	[13]
IC50 (Cell Viability, 72h)	0.76 µM	MKN45 (human gastric cancer)	[13]
IC50 (Cell Viability, 24h)	1.04 µM	NUGC-4 (human gastric cancer)	[13]
IC50 (Cell Viability, 72h)	0.33 µM	NUGC-4 (human gastric cancer)	[13]
EC50 (Growth Inhibition)	80-220 nM	Rhabdomyosarcoma cell lines	[12][15]
Effective Concentrations
Inhibition of PC-3M cell invasion	50-1000 nM	PC-3M (human prostate cancer)	[11]
Inhibition of HuR levels	0.2 µM	HepG2 (human hepatoma)	[11]
Inhibition of cell migration	0.1 µM	HepG2 (human hepatoma)	[11]
Complete prevention of PSPB extrusion	5 µM	Mouse oocytes	[16]

Experimental Protocols

Protocol 1: In Vitro Actin Polymerization Assay

This protocol is adapted from standard pyrene-actin polymerization assays.[17][18]

Materials:

• Monomeric pyrene-labeled actin

• Unlabeled monomeric actin

• 10x Polymerization Buffer (e.g., 500 mM KCl, 20 mM MgCl2, 10 mM ATP)

• G-buffer (e.g., 2 mM Tris-HCl pH 8.0, 0.2 mM ATP, 0.1 mM CaCl2, 0.5 mM DTT)

• 6,7-Epoxy-latrunculin A stock solution (in DMSO)

• Fluorometer with excitation at ~365 nm and emission at ~407 nm

Method:

• Prepare a master mix of monomeric actin (containing 5-10% pyrene-labeled actin) in G-buffer on ice. The final actin concentration in the assay is typically 2-4 µM.

• In a 96-well black plate, add the desired concentration of 6,7-Epoxy-latrunculin A or vehicle control (DMSO).

• Add the actin master mix to each well.

• To initiate polymerization, add 1/10th volume of 10x Polymerization Buffer.

• Immediately place the plate in the fluorometer and begin kinetic readings at room temperature, recording fluorescence every 30-60 seconds for 30-60 minutes.

• A decrease in the rate and extent of the fluorescence increase in the presence of 6,7-Epoxy-latrunculin A indicates inhibition of actin polymerization.

Protocol 2: Immunofluorescence Staining of F-actin

This protocol provides a general guideline for visualizing the effects of 6,7-Epoxy-latrunculin A on the actin cytoskeleton in cultured cells.[19][20][21]

Materials:

• Cells cultured on glass coverslips

• 6,7-Epoxy-latrunculin A

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (methanol-free)

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 1% BSA in PBS)

• Fluorescently-labeled phalloidin (B8060827) (e.g., Phalloidin-iFluor 488)

• DAPI (for nuclear counterstain)

• Antifade mounting medium

Method:

• Treat cells with the desired concentration of 6,7-Epoxy-latrunculin A for the appropriate duration. Include a vehicle-treated control.

• Gently wash the cells twice with pre-warmed PBS.

• Fix the cells with 4% PFA for 10-15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 5-10 minutes.

• Wash the cells three times with PBS.

• Block non-specific binding by incubating with blocking buffer for 30-60 minutes.

• Incubate with fluorescently-labeled phalloidin (at the manufacturer's recommended concentration) in blocking buffer for 30-60 minutes at room temperature, protected from light.

• (Optional) Incubate with DAPI for 5-10 minutes to stain the nuclei.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides using antifade mounting medium.

• Visualize the actin cytoskeleton using a fluorescence microscope.

Visualizations

Caption: Mechanism of 6,7-Epoxy-latrunculin A Action.

Caption: General Experimental Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 6,7-Epoxy-latrunculin A (6,7-Epoxy-LAT-A) | 激动蛋白聚合抑制剂 | MCE [medchemexpress.cn]
• 3. Latrunculin - Wikipedia [en.wikipedia.org]
• 4. adipogen.com [adipogen.com]
• 5. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 6. Differential effects of Latrunculin-A on myofibrils in cultures of skeletal muscle cells: Insights into mechanisms of myofibrillogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. interchim.fr [interchim.fr]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Latrunculin A Has a Strong Anticancer Effect in a Peritoneal Dissemination Model of Human Gastric Cancer in Mice | Anticancer Research [ar.iiarjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells | PLOS One [journals.plos.org]
• 16. academic.oup.com [academic.oup.com]
• 17. Measurement and Analysis of in vitro Actin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Measurement and Analysis of In Vitro Actin Polymerization | Springer Nature Experiments [experiments.springernature.com]
• 19. Actin Staining Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 20. BestProtocols: Immunofluorescent Staining of Intracellular Antigens on Cultured Cells | Thermo Fisher Scientific - US [thermofisher.com]
• 21. emulatebio.com [emulatebio.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mechanisms of 6,7-Epoxy-latrunculin A and Cytochalasin D in Actin Cytoskeleton Disruption

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanisms of action of two potent actin cytoskeleton disrupting agents: 6,7-Epoxy-latrunculin A and Cytochalasin D. The information presented is supported by experimental data to assist researchers in selecting the appropriate tool for their studies of actin dynamics and related cellular processes.

At a Glance: Key Mechanistic Differences

Feature	6,7-Epoxy-latrunculin A	Cytochalasin D
Primary Target	Monomeric G-actin	Barbed end of filamentous F-actin
Primary Mechanism	Sequesters G-actin, preventing its incorporation into filaments.[1][2][3]	Binds to the barbed end of F-actin, blocking the addition of new actin monomers.[4]
Binding Stoichiometry	1:1 with G-actin[1]	High affinity to F-actin barbed ends
Affinity (Kd)	~0.1 µM for ATP-G-actin; ~0.4 µM for ADP-Pi-G-actin; ~4.7 µM for ADP-G-actin (for Latrunculin A)[2][3][5][6]	~0.5 nM⁻¹ for F-actin barbed ends (in the presence of ADP)[7]
Effect on Polymerization	Potent inhibition of polymerization; can induce depolymerization by shifting the monomer-polymer equilibrium.[1][8]	Inhibits elongation at the barbed end; can also induce depolymerization and severing of filaments at higher concentrations.[9][10]
Effect on Cell Morphology	Induces cell rounding and loss of stress fibers.[1]	Causes cell contraction, arborization, and formation of focal actin aggregates.
Reported Cellular Effects	Disruption of cell migration, division, and intracellular trafficking.[8] Affects RAS/ERK signaling.[11][12]	Inhibition of cell motility and cytokinesis.[4] Can induce both pro-apoptotic (p38/JNK) and survival (ERK1/2) signals.[13][14]

Visualizing the Mechanisms of Action

The following diagrams illustrate the distinct mechanisms by which 6,7-Epoxy-latrunculin A and Cytochalasin D disrupt the actin cytoskeleton.

Caption: Mechanism of 6,7-Epoxy-latrunculin A.

Caption: Mechanism of Cytochalasin D.

Impact on Cellular Signaling

Disruption of the actin cytoskeleton by these compounds can trigger various downstream signaling cascades.

Caption: Simplified overview of affected signaling pathways.

Experimental Protocols

Protocol 1: In Vitro Actin Polymerization Assay Using Pyrene-Labeled Actin

This protocol allows for the quantitative measurement of actin polymerization kinetics in the presence of inhibitors. The fluorescence of pyrene-labeled actin increases significantly upon its incorporation into a polymer.

Materials:

• G-actin (unlabeled)

• Pyrene-labeled G-actin

• G-buffer (e.g., 2 mM Tris-HCl pH 8.0, 0.2 mM ATP, 0.1 mM CaCl₂, 0.5 mM DTT)

• 10x Polymerization buffer (e.g., 500 mM KCl, 20 mM MgCl₂, 10 mM ATP)

• 6,7-Epoxy-latrunculin A and Cytochalasin D stock solutions (in DMSO)

• 96-well black microplate

• Fluorescence plate reader (Excitation: ~365 nm, Emission: ~407 nm)

Procedure:

• Preparation of Actin Monomers: On ice, mix unlabeled G-actin with pyrene-labeled G-actin in G-buffer to achieve the desired final concentration and labeling percentage (e.g., 5-10%).

• Preparation of Inhibitor Dilutions: Prepare a series of dilutions of 6,7-Epoxy-latrunculin A and Cytochalasin D in G-buffer. Include a DMSO vehicle control.

• Assay Setup: In the wells of the 96-well plate, add the inhibitor dilutions (or vehicle control).

• Initiation of Polymerization: Add the actin monomer mix to each well. Immediately add 1/10th volume of 10x polymerization buffer to initiate polymerization. Mix gently by pipetting.

• Fluorescence Measurement: Immediately place the plate in the fluorescence reader pre-set to the appropriate temperature (e.g., 25°C). Measure the fluorescence intensity at regular intervals (e.g., every 30 seconds) for a sufficient duration to observe the full polymerization curve (lag phase, elongation phase, and plateau/steady-state).

• Data Analysis: Plot fluorescence intensity versus time. The rate of polymerization can be determined from the slope of the linear portion of the elongation phase. The critical concentration can be determined by titrating the actin concentration in the presence of the inhibitors.

Protocol 2: Analysis of Cell Morphology Changes

This protocol outlines the steps to visualize and quantify changes in cell morphology induced by actin-disrupting agents.

Materials:

• Cells cultured on glass coverslips in a multi-well plate

• Complete cell culture medium

• 6,7-Epoxy-latrunculin A and Cytochalasin D stock solutions (in DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS for fixation

• 0.1% Triton X-100 in PBS for permeabilization

• Fluorescently labeled phalloidin (B8060827) (e.g., Phalloidin-iFluor 488) to stain F-actin

• DAPI or Hoechst stain for nuclei

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cells onto glass coverslips in a multi-well plate and allow them to adhere and spread overnight.

• Drug Treatment: Treat the cells with various concentrations of 6,7-Epoxy-latrunculin A, Cytochalasin D, or a DMSO vehicle control for the desired time period (e.g., 30 minutes to several hours).

• Fixation: Gently wash the cells with PBS and then fix with 4% PFA for 10-15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with 0.1% Triton X-100 for 5-10 minutes.

• Staining: Wash the cells three times with PBS. Incubate with a solution containing fluorescently labeled phalloidin and a nuclear stain (DAPI or Hoechst) for 30-60 minutes at room temperature, protected from light.

• Mounting: Wash the cells three times with PBS. Mount the coverslips onto glass slides using an appropriate mounting medium.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Analyze cell morphology parameters such as cell area, circularity, and the organization of actin stress fibers using image analysis software (e.g., ImageJ/Fiji).

Conclusion

6,7-Epoxy-latrunculin A and Cytochalasin D are both powerful tools for investigating the roles of the actin cytoskeleton in various cellular functions. Their distinct mechanisms of action, however, lead to different cellular outcomes and make them suitable for different experimental questions. 6,7-Epoxy-latrunculin A is highly effective at rapidly depleting the pool of polymerizable G-actin, leading to a more global and often reversible disruption of the actin cytoskeleton. Cytochalasin D, by capping the fast-growing barbed ends of existing filaments, offers a more nuanced approach to studying the dynamics of specific actin structures. The choice between these two compounds should be guided by the specific research question, the cell type being studied, and the desired experimental outcome.

References

• 1. Latrunculin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. abmole.com [abmole.com]
• 4. m.youtube.com [m.youtube.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. discover.library.noaa.gov [discover.library.noaa.gov]
• 7. Interaction of cytochalasin D with actin filaments in the presence of ADP and ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Cytochalasin D | Cell Signaling Technology [cellsignal.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells | PLOS One [journals.plos.org]
• 12. Growth inhibition associated with disruption of the actin cytoskeleton by Latrunculin A in rhabdomyosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cytochalasin D disruption of actin filaments in 3T3 cells produces an anti-apoptotic response by activating gelatinase A extracellularly and initiating intracellular survival signals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Unveiling the Activity of 6,7-Epoxy-latrunculin A: A Comparative Guide to Functional Assays

For researchers, scientists, and drug development professionals, this guide provides a framework for confirming and characterizing the activity of 6,7-Epoxy-latrunculin A, a potential actin polymerization inhibitor. Direct quantitative data for this specific analogue is limited in publicly available literature. Therefore, this guide leverages the extensive data available for the well-characterized actin inhibitor, Latrunculin A, as a benchmark for comparison and to outline key functional assays.

6,7-Epoxy-latrunculin A has been identified as an inhibitor of actin polymerization, isolated from the Red Sea sponge Negombata magnifica[1][2]. To rigorously assess its biological activity and therapeutic potential, a series of functional assays are required. This guide details these assays, presenting comparative data for Latrunculin A to provide a context for interpreting experimental outcomes for 6,7-Epoxy-latrunculin A.

Comparative Activity of Actin Polymerization Inhibitors

Table 1: In Vitro Binding Affinity of Latrunculin A to Actin Monomers

Compound	Actin Monomer Type	Dissociation Constant (Kd)
Latrunculin A	ATP-actin	0.1 µM[3]
Latrunculin A	ADP-Pi-actin	0.4 µM[3]
Latrunculin A	ADP-actin	4.7 µM[3]
Latrunculin A	G-actin (unspecified nucleotide state)	~0.2 µM[4][5]

Table 2: Cytotoxic and Anti-proliferative Activity of Latrunculin A in Cancer Cell Lines

Cell Line	Cancer Type	IC50	Reference
A549	Lung Carcinoma	142 nM
H522-T1	Lung Carcinoma	142 nM
HT-29	Colon Adenocarcinoma	142 nM
U-937	Histiocytic Lymphoma	166 nM
MDA-MB-43	Melanoma	95 nM
T47D	Breast Carcinoma	6.7 µM (HIF-1 activation)	[6]
HeLa	Cervical Cancer	1.4 µM (Latrunculin B)	[7]
RD	Rhabdomyosarcoma	80-150 nM (EC50)	[8]
Rh30	Rhabdomyosarcoma	80-150 nM (EC50)	[8]

Experimental Protocols for Functional Confirmation

The following are detailed methodologies for key experiments to elucidate the activity of 6,7-Epoxy-latrunculin A.

In Vitro Actin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of purified actin monomers (G-actin) into filamentous actin (F-actin).

Principle: The fluorescence of pyrene-labeled G-actin increases significantly upon its incorporation into F-actin. This fluorescence enhancement is monitored over time to determine the kinetics of actin polymerization.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of pyrene-labeled G-actin and unlabeled G-actin in G-buffer (e.g., 5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP, 0.5 mM DTT).

  • Prepare a 10x polymerization buffer (e.g., 500 mM KCl, 20 mM MgCl2, 10 mM ATP).

  • Prepare a stock solution of 6,7-Epoxy-latrunculin A in a suitable solvent (e.g., DMSO) and create a dilution series. Latrunculin A should be used as a positive control.

• Assay Procedure:

  • In a 96-well black microplate, add the desired concentration of 6,7-Epoxy-latrunculin A or control to the G-actin solution (typically a final concentration of 1-4 µM actin with 5-10% pyrene-labeled actin).

  • Incubate for a short period (e.g., 2 minutes) at room temperature to allow the compound to interact with G-actin.

  • Initiate polymerization by adding the 10x polymerization buffer.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity at regular intervals (e.g., every 30 seconds) for 30-60 minutes, with excitation at ~365 nm and emission at ~407 nm.

• Data Analysis:

  • Plot fluorescence intensity versus time.

  • The rate of polymerization can be determined from the slope of the linear phase of the curve.

  • Compare the polymerization curves of the treated samples to the control to determine the inhibitory effect.

  • Calculate the IC50 value by testing a range of compound concentrations.

Cell Viability/Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of the compound on the metabolic activity of cultured cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding:

  • Seed cells (e.g., A549, HeLa, or a relevant cancer cell line) in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 6,7-Epoxy-latrunculin A in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the compound or vehicle control.

  • Incubate for a defined period (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration of ~0.5 mg/mL) and incubate for 2-4 hours at 37°C. Live cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization and Measurement:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot cell viability against the compound concentration and determine the IC50 value.

Cell Migration/Invasion Assay (Wound Healing/Scratch Assay)

This assay evaluates the effect of the compound on the ability of cells to migrate and close a "wound" created in a confluent cell monolayer.

Protocol:

• Cell Seeding:

  • Seed cells in a 24-well plate and grow them to a confluent monolayer.

• Creating the Wound:

  • Using a sterile pipette tip, create a straight scratch or "wound" in the center of the monolayer.

  • Wash the wells with PBS to remove detached cells.

• Compound Treatment:

  • Add fresh culture medium containing a non-lethal concentration of 6,7-Epoxy-latrunculin A or control. The concentration should be below the IC50 for cytotoxicity to ensure that the observed effects are on migration and not cell death.

• Image Acquisition:

  • Capture images of the wound at time 0 and at regular intervals (e.g., every 6-12 hours) until the wound in the control wells is nearly closed.

• Data Analysis:

  • Measure the area of the wound at each time point using image analysis software (e.g., ImageJ).

  • Calculate the percentage of wound closure over time for each condition.

  • Compare the rate of wound closure in treated wells to the control wells.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the central role of actin polymerization in cellular processes and a general workflow for evaluating actin-targeting compounds.

Caption: Overview of signaling pathways regulating actin dynamics.

Caption: Workflow for characterizing 6,7-Epoxy-latrunculin A activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Latrunculin A Accelerates Actin Filament Depolymerization in Addition to Sequestering Actin Monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. stemcell.com [stemcell.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

Investigating the Actin Isoform Specificity of 6,7-Epoxy-latrunculin A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a framework for assessing the specificity of 6,7-Epoxy-latrunculin A for various actin isoforms. Currently, there is a notable lack of direct experimental data comparing the binding affinity and inhibitory effects of 6,7-Epoxy-latrunculin A across different actin isoforms, such as alpha-skeletal, alpha-cardiac, beta-cytoplasmic, and gamma-cytoplasmic actin. This document summarizes the known interactions of the closely related compound, Latrunculin A, with actin and presents detailed experimental protocols to enable researchers to perform their own comparative studies with 6,7-Epoxy-latrunculin A. The provided methodologies for actin isoform purification and in vitro actin polymerization assays, coupled with data presentation formats, are intended to facilitate the generation of robust and comparable datasets.

Introduction to 6,7-Epoxy-latrunculin A and Actin Isoforms

6,7-Epoxy-latrunculin A is a macrolide derived from the Red Sea sponge Negombata magnifica. Like its well-studied analog, Latrunculin A, it is known to be an inhibitor of actin polymerization. These compounds disrupt cytoskeletal dynamics by sequestering actin monomers (G-actin), thereby preventing their incorporation into filamentous actin (F-actin).

Actin is a highly conserved protein that is a fundamental component of the eukaryotic cytoskeleton. Mammals express six major actin isoforms, which are divided into three classes:

• Alpha-actins: Predominantly found in muscle tissues (skeletal, cardiac, and smooth).

• Beta-actin: A cytoplasmic isoform involved in cell motility and structure.

• Gamma-actins: A cytoplasmic and a smooth muscle isoform, contributing to various cellular functions.

While these isoforms share a high degree of sequence homology, subtle differences in their amino acid composition, particularly at the N-terminus, can lead to variations in their polymerization dynamics and interactions with actin-binding proteins and small molecules. Understanding the isoform specificity of a compound like 6,7-Epoxy-latrunculin A is crucial for its development as a specific research tool or therapeutic agent.

Comparative Data: Latrunculin A as a Proxy

In the absence of direct data for 6,7-Epoxy-latrunculin A, we present the known binding affinities of Latrunculin A for different nucleotide-bound states of muscle actin. This information, while not a direct measure of isoform specificity, highlights the sensitivity of latrunculin binding to the conformational state of the actin monomer. It is plausible that the structural differences between actin isoforms could lead to similar or even more pronounced differences in binding affinity for 6,7-Epoxy-latrunculin A.

Table 1: Binding Affinity of Latrunculin A for Muscle G-Actin in Different Nucleotide States

Actin Monomer State	Dissociation Constant (Kd) (µM)	Reference
Mg-ATP-actin	0.1	[1]
Mg-ADP-Pi-actin	0.4	[1]
Mg-ADP-actin	4.7	[1]

This data was obtained using muscle actin and may not be representative of all actin isoforms.[1]

Experimental Protocols for Determining Actin Isoform Specificity

To address the current knowledge gap, we provide detailed protocols for researchers to determine the isoform specificity of 6,7-Epoxy-latrunculin A.

Purification of Actin Isoforms

Obtaining pure, functional actin isoforms is the first critical step. While skeletal muscle is a common source for α-actin, cytoplasmic isoforms are typically purified from non-muscle tissues or through recombinant expression systems.

Protocol: Purification of Non-muscle Actin Isoforms (e.g., from platelets or brain)

• Tissue Homogenization: Homogenize fresh or frozen tissue in a low ionic strength extraction buffer (G-buffer: 2 mM Tris-HCl pH 8.0, 0.2 mM ATP, 0.1 mM CaCl₂, 0.5 mM DTT) containing protease inhibitors.

• Clarification: Centrifuge the homogenate at high speed (e.g., 100,000 x g) to pellet cellular debris and F-actin.

• Ammonium (B1175870) Sulfate (B86663) Precipitation: Fractionate the supernatant with ammonium sulfate to enrich for actin.

• Dialysis and Depolymerization: Dialyze the actin-enriched fraction against G-buffer to remove ammonium sulfate and depolymerize any remaining F-actin.

• Chromatography:

  • Anion Exchange Chromatography (DEAE-cellulose): Separate actin from many other proteins based on charge.

  • Gel Filtration Chromatography (Sephacryl S-300): Further purify and separate G-actin from oligomers and other contaminants.

  • DNase I Affinity Chromatography: A highly specific step for actin purification. Actin binds to immobilized DNase I and is eluted with a formamide-containing buffer.

• Polymerization and Depolymerization Cycle: Subject the purified actin to a cycle of polymerization (by adding KCl and MgCl₂) and depolymerization (by dialysis against G-buffer) to select for functional, polymerization-competent actin.

• Final Dialysis and Storage: Dialyze the final G-actin against G-buffer and store at 4°C for short-term use or flash-freeze in liquid nitrogen for long-term storage.

In Vitro Actin Polymerization Assay (Pyrene Fluorescence Assay)

This is the most common method to monitor the kinetics of actin polymerization in real-time. The fluorescence of pyrene-labeled actin increases significantly upon its incorporation into F-actin.

Protocol: Pyrene-based Actin Polymerization Assay

• Preparation of Pyrene-labeled Actin: Label purified G-actin on Cys-374 with N-(1-pyrene)iodoacetamide.

• Reaction Mixture Preparation:

  • In a fluorometer cuvette, prepare a solution of unlabeled G-actin (e.g., 2-5 µM) from the desired isoform, spiked with 5-10% pyrene-labeled G-actin in G-buffer.

  • Add the desired concentration of 6,7-Epoxy-latrunculin A (or vehicle control). Incubate for a short period to allow for binding to G-actin.

• Initiation of Polymerization: Initiate polymerization by adding a concentrated salt solution to bring the final concentrations to physiological levels (e.g., 50 mM KCl, 2 mM MgCl₂, 1 mM EGTA, 10 mM Imidazole pH 7.0).

• Fluorescence Monitoring: Immediately begin monitoring the increase in pyrene (B120774) fluorescence over time using a fluorometer (Excitation: ~365 nm, Emission: ~407 nm).

• Data Analysis:

  • Plot fluorescence intensity versus time.

  • Determine the lag time for nucleation, the maximum polymerization rate (the slope of the linear phase), and the steady-state fluorescence.

  • Calculate the IC₅₀ value for 6,7-Epoxy-latrunculin A for each actin isoform by measuring the inhibition of the polymerization rate at various compound concentrations.

Mandatory Visualizations

Diagram 1: Actin Polymerization Signaling Pathway

Caption: Actin polymerization pathway and point of inhibition.

Diagram 2: Experimental Workflow for Pyrene Polymerization Assay

Caption: Workflow for the pyrene actin polymerization assay.

Conclusion and Future Directions

The actin isoform specificity of 6,7-Epoxy-latrunculin A remains an open question of significant interest. The experimental framework provided in this guide offers a clear path for researchers to elucidate these specificities. By systematically applying these protocols to different actin isoforms, the scientific community can build a comprehensive understanding of how 6,7-Epoxy-latrunculin A and other actin-targeting compounds interact with the diverse actin cytoskeleton. Such studies are essential for the development of more precise tools for cell biology research and for the design of novel therapeutics that target specific cellular processes with high selectivity.

References

• 1. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]

Latrunculin A vs. Latrunculin B: A Comparative Guide on Potency in Actin Polymerization Inhibition

For Researchers, Scientists, and Drug Development Professionals

Latrunculin A and Latrunculin B are potent, cell-permeable marine toxins widely utilized in cell biology research to study the dynamics of the actin cytoskeleton. Both compounds, originally isolated from the Red Sea sponge Negombata magnifica (previously Latrunculia magnifica), function by sequestering actin monomers (G-actin) in a 1:1 ratio, thereby preventing their polymerization into filamentous actin (F-actin). This disruption of the actin cytoskeleton leads to profound effects on various cellular processes, including cell motility, division, and morphology. While both latrunculins share a common mechanism of action, their potency can differ, a crucial consideration for experimental design and interpretation. This guide provides an objective comparison of the potency of Latrunculin A and Latrunculin B, supported by experimental data.

Quantitative Comparison of Potency

The relative potency of Latrunculin A and Latrunculin B has been evaluated through various in vitro and cell-based assays. Generally, Latrunculin A is considered to be the more potent of the two compounds.[1] This is supported by its higher binding affinity to G-actin and, in some cases, lower IC50 values in cell-based assays.

Parameter	Latrunculin A	Latrunculin B	Reference
Binding Affinity (Kd) to G-actin
ATP-actin	0.1 µM	Not explicitly found	[2]
ADP-Pi-actin	0.4 µM	Not explicitly found	[2]
ADP-actin	4.7 µM	Not explicitly found	[2]
Cytotoxicity (IC50)
HCT116 (Human Colon Carcinoma)	1.1 µM	7.1 µM	[3]
MDA-MB-435 (Human Melanoma)	Less potent than in HCT116	4.8 µM	[3]

Note: While a specific IC50 value for Latrunculin A in MDA-MB-435 cells was not found in the reviewed literature, it is generally reported to be more potent than Latrunculin B in growth inhibition assays.[3]

Mechanism of Action: Signaling Pathway

Latrunculin A and B do not act on a classical signaling pathway involving a cascade of protein modifications. Instead, their mechanism is a direct sequestration of G-actin monomers. This action disrupts the dynamic equilibrium between G-actin and F-actin, leading to the net depolymerization of actin filaments. The consequences of this disruption impact numerous downstream cellular functions that are dependent on a dynamic actin cytoskeleton.

References

• 1. Semisynthetic Latrunculin Derivatives as Inhibitors of Metastatic Breast Cancer: Biological Evaluations, Preliminary Structure-Activity Relationship, and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Actin Filament Pointed Ends: Assays for Regulation of Assembly and Disassembly by Tropomodulin and Tropomyosin - PMC [pmc.ncbi.nlm.nih.gov]

Time-Course Analysis of Actin Recovery Following 6,7-Epoxy-latrunculin A Washout: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the time-course of actin recovery in living cells following the removal of 6,7-Epoxy-latrunculin A, a potent inhibitor of actin polymerization.[1] Due to the limited availability of direct quantitative data for the 6,7-epoxy analog, this guide synthesizes available information on related latrunculins, such as Latrunculin A and B, to provide a comprehensive comparative framework and detailed experimental protocols for researchers investigating cytoskeletal dynamics.

Introduction to Latrunculins and Actin Dynamics

The actin cytoskeleton is a dynamic network of protein filaments crucial for a multitude of cellular processes, including cell motility, division, and maintenance of cell shape. Latrunculins are a family of marine-derived toxins that disrupt actin dynamics by sequestering actin monomers (G-actin), thereby preventing their polymerization into filamentous actin (F-actin).[2][3] This sequestration leads to the disassembly of existing actin filaments. The reversibility of this effect upon washout makes latrunculins valuable tools for studying actin-dependent cellular processes.

6,7-Epoxy-latrunculin A is an analog of Latrunculin A, also isolated from the Red Sea sponge Negombata magnifica, and is known to inhibit actin polymerization by affecting cell morphology.[1] Understanding the kinetics of actin cytoskeleton recovery after the removal of this compound is essential for designing experiments that probe the role of actin dynamics in various cellular functions.

Comparative Analysis of Latrunculin Analogs

While direct, quantitative time-course data for actin recovery after 6,7-Epoxy-latrunculin A washout is not extensively available in the current literature, we can infer its potential behavior based on studies of the well-characterized Latrunculin A and B. The following table summarizes the known properties of these compounds.

Feature	Latrunculin A	Latrunculin B	6,7-Epoxy-latrunculin A
Mechanism of Action	Sequesters G-actin, preventing polymerization.[2][3]	Sequesters G-actin, preventing polymerization.	Presumed to sequester G-actin, inhibiting polymerization.[1]
Potency	More potent than Latrunculin B.[3]	Less potent than Latrunculin A.[3]	Data not available, but the epoxy group may influence binding affinity.
Actin Depolymerization	Rapid disassembly of actin filaments within minutes.[2]	Induces actin depolymerization, but may be slower or require higher concentrations than Latrunculin A.	Induces changes in cell morphology consistent with actin disruption.[1]
Actin Recovery after Washout	Recovery of F-actin structures observed within hours to 24 hours in various cell types.[4][5]	Cells can return to a quasi-normal state within 3-4 days of continuous treatment, suggesting potential for recovery upon washout.[6]	Specific time-course data is not readily available.
Reported Kd for G-actin	~0.2 µM[7]	Data not readily available.	Data not readily available.

Time-Course of Actin Recovery: What to Expect

Based on studies with Latrunculin A, the recovery of the actin cytoskeleton after washout is a dynamic process that can be monitored using live-cell imaging of fluorescently tagged actin or phalloidin (B8060827) staining of fixed cells at different time points.

Following the removal of the latrunculin compound, the intracellular concentration of the inhibitor decreases, allowing G-actin monomers to become available for polymerization. The recovery process typically involves:

• Nucleation of new actin filaments: This is often observed as the appearance of small actin puncta or foci.

• Elongation and bundling of filaments: These initial structures elongate and associate to form more complex networks, such as stress fibers.

• Restoration of cellular morphology: As the actin cytoskeleton re-establishes its architecture, the cell gradually regains its normal shape and adhesion characteristics.

The rate of recovery can vary significantly depending on the cell type, the concentration and duration of the drug treatment, and the specific latrunculin analog used. For example, in hippocampal neurons treated with Latrunculin A, recovery of F-actin and dendritic spines was observed within 24 hours of washout.[4][5]

Experimental Protocols

To facilitate the investigation of actin recovery after 6,7-Epoxy-latrunculin A washout, we provide a detailed protocol for a live-cell imaging experiment.

Protocol: Time-Lapse Microscopy of Actin Recovery

Objective: To visualize and quantify the time-course of actin filament reassembly in living cells after the washout of 6,7-Epoxy-latrunculin A.

Materials:

• Mammalian cells cultured on glass-bottom dishes suitable for high-resolution microscopy.

• Cell culture medium.

• 6,7-Epoxy-latrunculin A stock solution (in DMSO).

• A fluorescent probe for F-actin (e.g., cells stably expressing LifeAct-GFP or transiently transfected with a fluorescent actin construct).

• Live-cell imaging buffer (e.g., phenol (B47542) red-free medium supplemented with HEPES).

• A confocal or widefield fluorescence microscope equipped with a live-cell incubation chamber (maintaining 37°C and 5% CO2).

Procedure:

• Cell Preparation:

  • Plate cells on glass-bottom dishes and allow them to adhere and grow to the desired confluency.

  • If not using a stable cell line, transfect cells with a fluorescent actin probe 24-48 hours before the experiment.

• Drug Treatment:

  • Prepare a working concentration of 6,7-Epoxy-latrunculin A in pre-warmed cell culture medium. The optimal concentration should be determined empirically but can be guided by concentrations used for other latrunculins (e.g., 1-10 µM).

  • Replace the medium in the dish with the drug-containing medium.

  • Incubate the cells for a sufficient time to induce actin depolymerization (e.g., 30-60 minutes). This should be optimized by observing the disruption of actin structures.

• Washout:

  • Gently aspirate the drug-containing medium.

  • Wash the cells three times with a generous volume of pre-warmed live-cell imaging buffer to ensure complete removal of the drug.

  • After the final wash, add fresh, pre-warmed live-cell imaging buffer to the dish.

• Time-Lapse Imaging:

  • Immediately place the dish on the microscope stage within the pre-warmed incubation chamber.

  • Select several fields of view containing healthy cells.

  • Acquire images at regular intervals (e.g., every 1-5 minutes) for a total duration that is expected to cover the recovery period (e.g., 1-4 hours or longer). Use the lowest possible laser power to minimize phototoxicity.

• Data Analysis:

  • Quantify the fluorescence intensity of F-actin structures over time. This can be done by measuring the mean fluorescence intensity in defined regions of interest (ROIs) within the cells.

  • Analyze changes in cell morphology, such as cell area and the reappearance of stress fibers.

  • Calculate the rate of actin recovery by fitting the fluorescence intensity data to a suitable kinetic model.

Protocol: Immunofluorescence Staining of F-actin

For end-point analysis, cells can be fixed and stained with fluorescently labeled phalloidin at different time points after washout.

Procedure:

• Follow steps 1-3 from the live-cell imaging protocol.

• At desired time points after washout (e.g., 0, 15, 30, 60, 120 minutes), fix the cells with 4% paraformaldehyde in PBS for 10 minutes at room temperature.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 5 minutes.

• Stain with a fluorescently conjugated phalloidin solution (e.g., Alexa Fluor 488 phalloidin) for 20-30 minutes at room temperature.

• Wash with PBS and mount the coverslips.

• Image the cells using a fluorescence microscope and quantify F-actin content.

Visualizing Experimental Workflows and Signaling

To aid in the conceptualization of these experiments and the underlying biological processes, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for time-course analysis of actin recovery.

Caption: Signaling pathway of actin disruption and recovery.

Conclusion

The study of actin recovery after treatment with inhibitors like 6,7-Epoxy-latrunculin A provides valuable insights into the dynamic nature of the cytoskeleton. While direct quantitative data for this specific analog remains to be fully elucidated, the experimental frameworks and comparative data presented in this guide offer a solid foundation for researchers to design and interpret their own investigations into its effects on cellular processes. Future studies focusing on the precise binding kinetics and cellular recovery rates associated with 6,7-Epoxy-latrunculin A will be crucial for its full characterization as a research tool.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Latrunculin A accelerates actin filament depolymerization in addition to sequestering actin monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Latrunculin - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Actin Staining Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Actin-latrunculin A structure and function. Differential modulation of actin-binding protein function by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 6,7-Epoxy-latrunculin A: A Guide for Laboratory Personnel

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of 6,7-Epoxy-latrunculin A is paramount in a laboratory setting. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, based on the safety data for the closely related compound, Latrunculin A.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specific Requirements
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of properly after handling the compound.
Eye/Face Protection	Safety glasses with side-shields or goggles.[2]
Skin and Body Protection	Laboratory coat. Ensure skin is not exposed.[3]
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or aerosols.[2][3]

Spill Management

In the event of a spill, follow these steps to ensure safety and proper cleanup:

• Evacuate and Ventilate : Immediately evacuate non-essential personnel from the spill area. Ensure the area is well-ventilated.

• Contain the Spill : Prevent the spill from spreading and entering drains.[3]

• Absorb Liquid Spills : For solutions, use an inert, absorbent material such as diatomite or universal binders to soak up the spill.[2]

• Collect Solid Spills : For solids, carefully sweep or scoop the material to avoid generating dust.

• Decontaminate : Clean the affected area and any contaminated equipment by scrubbing with alcohol.[2]

• Dispose of Cleanup Materials : All contaminated materials, including absorbents and PPE, must be collected and disposed of as hazardous waste according to the procedures outlined below.[2]

Step-by-Step Disposal Protocol for 6,7-Epoxy-latrunculin A

This protocol outlines the necessary steps for the safe disposal of 6,7-Epoxy-latrunculin A waste, including unused product, contaminated consumables, and solutions.

1. Waste Segregation and Collection:

• Solid Waste : Collect all solid waste, including unused compound, contaminated gloves, pipette tips, and other consumables, in a designated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste :

  • Aqueous solutions containing 6,7-Epoxy-latrunculin A should be collected in a separate, sealed, and labeled hazardous waste container.

  • If the compound is in an organic solvent, it should be collected in a designated solvent waste container compatible with that solvent.

• Sharps Waste : Any needles or other sharps contaminated with 6,7-Epoxy-latrunculin A must be disposed of in a designated sharps container.

2. Waste Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "6,7-Epoxy-latrunculin A".

• Store waste containers in a designated, secure, and well-ventilated secondary containment area away from incompatible materials.[2]

3. Final Disposal:

• Disposal of 6,7-Epoxy-latrunculin A waste must be conducted through a licensed hazardous waste disposal company.

• Do not dispose of this compound with regular laboratory or household trash.[4]

• Prevent the compound from entering the sewage system or waterways.[3][4]

• Adhere to all local, state, and federal regulations regarding hazardous waste disposal.[2]

Experimental Workflow for Safe Handling and Disposal

The following diagram illustrates the workflow for handling and disposing of 6,7-Epoxy-latrunculin A in a laboratory setting.

Caption: Workflow for Safe Handling and Disposal of 6,7-Epoxy-latrunculin A.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Safeguarding Your Research: A Guide to Handling 6,7-Epoxy-latrunculin A

For Immediate Implementation: This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 6,7-Epoxy-latrunculin A. Adherence to these guidelines is critical for ensuring personnel safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through skin contact, inhalation, or accidental ingestion.[6][9] The following table summarizes the required PPE for handling 6,7-Epoxy-latrunculin A.

PPE Category	Specification	Rationale
Hand Protection	Double gloving with powder-free nitrile gloves that meet ASTM D6978 standards is required.[7] The outer glove should be changed immediately upon contamination.	Prevents skin contact and absorption. Double gloving provides an additional barrier in case of a tear or puncture in the outer glove.[5]
Eye Protection	Tightly fitting safety goggles with side shields are mandatory.[10] A full-face shield must be worn when there is a risk of splashing.[5]	Protects eyes from splashes and aerosols.
Body Protection	A disposable, lint-free gown with long sleeves and tight-fitting cuffs that fastens in the back should be worn.[7] Gowns should be changed if contaminated.[7]	Protects skin and personal clothing from contamination.
Respiratory Protection	A surgical N-95 respirator is recommended, especially when handling the powdered form or creating aerosols.[9]	Prevents inhalation of the compound, which can cause respiratory irritation.[11]

Operational Plan: Step-by-Step Handling Protocol

Follow these procedures diligently to minimize the risk of exposure during routine laboratory work.

• Preparation:

  • Ensure all necessary PPE is donned correctly before entering the designated handling area.

  • Work should be conducted in a certified chemical fume hood or a Class II Biosafety Cabinet to minimize inhalation exposure.[9]

  • Cover the work surface with absorbent, disposable bench paper.

• Handling:

  • When handling the solid compound, use tools that minimize dust generation.

  • For creating solutions, add the solvent slowly to the solid to avoid splashing.

  • Clearly label all containers with the compound name and appropriate hazard warnings.

• Post-Handling:

  • After handling, carefully remove and dispose of the outer pair of gloves.

  • Wipe down the work surface with an appropriate deactivating solution (e.g., a mild bleach solution followed by a water rinse, or as determined by your institution's safety office) and then with 70% ethanol.

  • Remove all PPE in the designated area, avoiding contact with the outer surfaces.

  • Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of 6,7-Epoxy-latrunculin A and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, labeled hazardous liquid waste container. Do not discharge to sewer systems.[10]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The rinsed containers can then be disposed of according to institutional guidelines.[10]

• Decontamination: All non-disposable equipment that comes into contact with the compound must be decontaminated using a validated procedure.

Workflow for Safe Handling of 6,7-Epoxy-latrunculin A

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Inhibition of actin polymerization by latrunculin A. | Sigma-Aldrich [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ipservices.care [ipservices.care]
• 7. ohsinsider.com [ohsinsider.com]
• 8. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 9. gerpac.eu [gerpac.eu]
• 10. chemicalbook.com [chemicalbook.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]